Salicylaldehyde-13C6

Core Science & Biosynthesis

An In-depth Technical Guide to 13C6-Labeled Salicylaldehyde for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Isotopic Labeling in Advanced Research

In the landscape of modern scientific inquiry, the ability to trace, quantify, and understand the metabolic fate of molecules is paramount. Stable isotope labeling, particularly with Carbon-13 (¹³C), has emerged as a powerful and indispensable tool in these endeavors. 13C6-labeled salicylaldehyde, a derivative of the versatile aromatic compound salicylaldehyde, offers researchers a unique molecular probe for a variety of applications, from quantitative bioanalysis to the elucidation of complex metabolic pathways. This guide provides a comprehensive overview of the physical and chemical properties of 13C6-labeled salicylaldehyde, its synthesis, and its applications, designed to empower researchers in their experimental design and execution.

Core Physical and Chemical Properties: A Comparative Analysis

The introduction of six ¹³C atoms into the benzene ring of salicylaldehyde results in a predictable increase in its molecular weight, a key differentiator in mass spectrometry-based applications. While many of the bulk physical properties are not expected to differ significantly from its unlabeled counterpart, it is crucial to understand these characteristics for accurate experimental planning.

Property	Salicylaldehyde (Unlabeled)	13C6-Labeled Salicylaldehyde
Molecular Formula	C₇H₆O₂	¹³C₆CH₆O₂
Molecular Weight	122.12 g/mol [1]	128.08 g/mol [2]
Appearance	Colorless to pale yellow oily liquid	Expected to be a colorless to pale yellow oily liquid
Odor	Bitter almond-like	Expected to have a bitter almond-like odor
Melting Point	1-2 °C[1]	Expected to be very similar to the unlabeled compound
Boiling Point	197 °C[1]	Expected to be very similar to the unlabeled compound
Density	1.146 g/mL at 25 °C[1]	Expected to be slightly higher than the unlabeled compound
Solubility	Slightly soluble in water; soluble in ethanol, ether, and benzene.	Expected to have similar solubility to the unlabeled compound

Spectroscopic Profile: The Isotopic Signature

The true utility of 13C6-labeled salicylaldehyde lies in its distinct spectroscopic properties, which allow for its unambiguous identification and quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The ¹H NMR spectrum of 13C6-labeled salicylaldehyde is expected to be very similar to that of the unlabeled compound in terms of chemical shifts and splitting patterns of the protons. However, the presence of ¹³C nuclei will introduce ¹³C-¹H coupling, leading to the appearance of satellite peaks flanking the main proton signals. The magnitude of these coupling constants can provide valuable structural information.

Predicted ¹H NMR Spectrum of 13C6-Salicylaldehyde:

• Aromatic Protons (4H): Multiplets in the range of δ 6.8-7.8 ppm.

• Aldehyde Proton (1H): A singlet around δ 9.8 ppm.

• Hydroxyl Proton (1H): A broad singlet that can vary in chemical shift depending on concentration and solvent, typically around δ 11 ppm.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is where the labeling is most apparent. In a fully labeled compound, all six carbon atoms of the benzene ring will be ¹³C. This results in a spectrum with six distinct signals for the aromatic carbons, each appearing as a singlet in a proton-decoupled spectrum. The chemical shifts will be very similar to the unlabeled compound, but the signal intensities will be dramatically enhanced for the labeled positions.

Predicted ¹³C NMR Spectrum of 13C6-Salicylaldehyde:

• C1 (C-CHO): ~120 ppm

• C2 (C-OH): ~161 ppm

• C3-C6 (aromatic CH): In the range of 117-137 ppm

• C7 (CHO): ~196 ppm

Mass Spectrometry (MS)

In mass spectrometry, 13C6-labeled salicylaldehyde will exhibit a molecular ion peak (M⁺) that is 6 mass units higher than the unlabeled compound. This mass shift is the cornerstone of its use as an internal standard in quantitative analyses. The fragmentation pattern is expected to be similar to that of unlabeled salicylaldehyde, with the key fragments also showing a +6 Da mass shift.

Expected Mass Spectrum Fragmentation:

• Molecular Ion [M]⁺: m/z = 128

• [M-H]⁺: m/z = 127

• [M-CHO]⁺: m/z = 99

Synthesis of 13C6-Labeled Salicylaldehyde: A Practical Approach

The synthesis of 13C6-labeled salicylaldehyde typically starts from a commercially available 13C6-labeled precursor, most commonly ¹³C₆-phenol. The formyl group is then introduced onto the labeled aromatic ring. The Reimer-Tiemann reaction is a classic and effective method for this transformation.

Experimental Protocol: Reimer-Tiemann Synthesis of 13C6-Labeled Salicylaldehyde

This protocol is adapted from established methods for the synthesis of salicylaldehyde.[3][4]

Materials:

• ¹³C₆-Phenol

• Sodium hydroxide (NaOH)

• Chloroform (CHCl₃)

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Distilled water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ¹³C₆-phenol in an aqueous solution of sodium hydroxide.

• Heat the mixture to 60-65°C with constant stirring.

• Slowly add chloroform to the reaction mixture. An exothermic reaction will occur, and the mixture will turn a dark color.

• Continue to heat and stir the mixture for 1-2 hours to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature and carefully acidify with dilute hydrochloric acid until the solution is acidic.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Combine the organic extracts and wash with water, followed by a saturated sodium bicarbonate solution, and then again with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 13C6-labeled salicylaldehyde.

• The crude product can be further purified by column chromatography or distillation.

Caption: Reimer-Tiemann reaction workflow for the synthesis of 13C6-salicylaldehyde.

Key Chemical Reactions and Mechanistic Insights

The Kinetic Isotope Effect (KIE)

The replacement of ¹²C with ¹³C can lead to a kinetic isotope effect (KIE), where the rate of a reaction involving the labeled atom is slightly altered. For carbon, the KIE is generally small, with reaction rates for ¹²C being only slightly faster than for ¹³C.[5] This is because the percentage increase in mass is relatively small. For most applications of 13C6-labeled salicylaldehyde, particularly as an internal standard, the KIE is considered negligible and does not significantly impact the accuracy of quantification. However, for studies investigating reaction mechanisms, even this small KIE can provide valuable insights into the rate-determining steps of a reaction.

Applications in Research and Development

The primary utility of 13C6-labeled salicylaldehyde stems from its identity as a stable isotope-labeled internal standard.

Quantitative Mass Spectrometry

In techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), 13C6-labeled salicylaldehyde serves as an ideal internal standard for the accurate quantification of unlabeled salicylaldehyde in complex matrices such as biological fluids, environmental samples, and food products. By adding a known amount of the labeled standard to the sample at the beginning of the analytical workflow, any variations in sample preparation, injection volume, and ionization efficiency are corrected for, leading to highly accurate and precise results. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis.[6][7]

Caption: Workflow for quantitative analysis using 13C6-salicylaldehyde as an internal standard.

Metabolic Flux Analysis

13C-Metabolic Flux Analysis (¹³C-MFA) is a powerful technique used to determine the rates of metabolic reactions within a living system.[8][9][10][11][12] While 13C6-labeled salicylaldehyde itself is not a primary metabolite, its derivatives can be used as tracers in specific metabolic pathways. For instance, if salicylaldehyde is a known metabolite of a drug or a xenobiotic, administering the 13C6-labeled version allows researchers to trace its metabolic fate and quantify the flux through various biotransformation pathways.

Conclusion: A Versatile Tool for Modern Science

13C6-labeled salicylaldehyde represents a sophisticated and highly valuable tool for researchers across numerous disciplines. Its well-defined physical and chemical properties, predictable spectroscopic signature, and straightforward synthesis make it an excellent choice for applications requiring high analytical accuracy and precision. From ensuring the reliability of quantitative data in drug development to providing insights into metabolic processes, the utility of this stable isotope-labeled compound is undeniable. As analytical techniques continue to advance in sensitivity and resolution, the role of such precisely engineered molecular probes will only become more critical in pushing the boundaries of scientific discovery.

References

• Summary: Synthesis of Salicylaldehyde and its Applications. (n.d.). Retrieved from [Link]

• Duff reaction. (2023, December 2). In Wikipedia. [Link]

• Reimer–Tiemann reaction. (2023, November 29). In Wikipedia. [Link]

• Reimer Tiemann Reaction Mechanism: Conditions & Applications. (n.d.). Allen. Retrieved from [Link]

• Reimer Tiemann Reaction (video). (n.d.). Khan Academy. Retrieved from [Link]

• Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate. (2023). ACS Chemical Biology. [Link]

• Predict 13C carbon NMR spectra. (n.d.). NMRdb.org. Retrieved from [Link]

• The prediction of 1H NMR chemical shifts in organic compounds. (2005). Spectroscopy Europe. [Link]

• Synthesis of salicylaldehydes from phenols via copper-mediated duff reaction. (2015). Organic Letters. [Link]

• The Duff Reaction: Researching A Modification. (2016). The ScholarShip. [Link]

• Computational Prediction of 1 H and 13 C Chemical Shifts: A Useful Tool for Natural Product, Mechanistic, and Synthetic Organic Chemistry. (2013). Chemical Reviews. [Link]

• Critical test of some computational methods for prediction of NMR 1H and 13C chemical shifts. (2015). Journal of Molecular Modeling. [Link]

• Assignment of 1H NMR spectrum for salicylaldehyde. (2022). Journal of Thermal Analysis and Calorimetry. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Retrieved from [Link]

• （株）島津テクノリサーチ サリチルアルデヒド (Salicylaldehyde) （別名：o-Hydroxybenzaldehyde. (n.d.). Retrieved from [Link]

• The Advantage of Fully Stable C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. (n.d.). Romer Labs. Retrieved from [Link]

• 13C-based metabolic flux analysis: fundamentals and practice. (2012). Biotechnology Journal. [Link]

• Salicylaldehyde - Optional[13C NMR] - Chemical Shifts - SpectraBase. (n.d.). SpectraBase. Retrieved from [Link]

• NMR predictor - virtual Chemistry 3D. (2024, April 2). Retrieved from [Link]

• Predict 13C NMR spectra. (n.d.). Cheminfo.org. Retrieved from [Link]

• Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. (2014). Metabolic Engineering. [Link]

• 13C-Metabolic flux analysis. (n.d.). Shimizu Lab. - Graduate School of Information Science and Technology, Osaka University. Retrieved from [Link]

• Evaluation of the mass spectrometric fragmentation of codeine and morphine after 13C-isotope biosynthetic labeling. (2004). Phytochemistry. [Link]

• FLUXIBLE: Making 13C-Metabolic Flux Analysis More Accessible. (2026, January 19). Forschungszentrum Jülich. Retrieved from [Link]

• 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. (2023). Frontiers in Neuroscience. [Link]

• Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. (2006). Analytical and Bioanalytical Chemistry. [Link]

• MALDI-TOF mass spectrometry and PSD fragmentation as means for the analysis of condensed tannins in plant leaves and needles. (2003). Phytochemistry. [Link]

• Biosynthesis and mass spectral fragmentation pathways of (13)C and (15)N labeled cytochalasin D produced by Xylaria arbuscula. (2017). Journal of Mass Spectrometry. [Link]

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Synthesis Pathways for Carbon-13 Labeled Salicylaldehyde: A Technical Whitepaper

Executive Summary

Carbon-13 ( 13 C) labeled salicylaldehyde is a highly functionalized arene and a foundational building block in the synthesis of isotopic NMR probes, 13 C-coumarins, and critical neuroendocrine tumor markers such as Homovanillic Acid- 13 C 6​ []. Because 13 C-labeled formylating agents (e.g., 13 C-paraformaldehyde, 13 C-DMF, 13 CHCl 3​ ) are cost-prohibitive, synthetic pathways must be meticulously optimized. The ideal protocol must maximize atom economy, ensure strict ortho-regioselectivity, and deliver high chemical yields. This whitepaper evaluates the core mechanistic pathways for the ortho-formylation of phenols and provides field-validated, self-validating protocols for synthesizing[formyl- 13 C]salicylaldehyde.

Mechanistic Evaluation of Formylation Pathways

The Casnati-Skattebøl Formylation (Recommended)

The Casnati-Skattebøl reaction is the premier method for the direct, highly regioselective ortho-formylation of phenols[2]. By utilizing anhydrous MgCl 2​ and triethylamine (Et 3​ N) in acetonitrile, this pathway effectively replaces the harsh, moisture-sensitive Grignard reagents used in the original Casiraghi formylation[3].

Causality & Mechanism: The addition of MgCl 2​ and Et 3​ N to phenol generates a magnesium phenoxide complex. The Mg 2+ ion acts as a critical Lewis acid template, coordinating both the phenoxide oxygen and the incoming 13 C-formaldehyde. This dual coordination rigidly directs the electrophilic attack exclusively to the ortho position[4]. The reaction involves a Cannizzaro-type disproportionation where one equivalent of formaldehyde is oxidized to the formyl group while another is reduced to methanol[5]. Consequently, an excess of 13 C-paraformaldehyde is required, which is the primary drawback when managing the atom economy of expensive isotopes[6].

Directed Ortho-Metalation (DoM) via 13 C-DMF

For substrates where paraformaldehyde yields are suboptimal, the DoM pathway offers a high-yielding alternative that maximizes the 1:1 atom economy of the 13 C label.

Causality & Mechanism: The phenol is first protected with a Methoxymethyl (MOM) group. The MOM ether oxygen serves as a Directing Metalation Group (DMG), coordinating with n -butyllithium ( n -BuLi) to thermodynamically drive the deprotonation of the adjacent ortho-proton. Quenching the resulting aryl lithium intermediate with 13 C-DMF (N,N-dimethylformamide- 13 C) yields a stable tetrahedral intermediate that collapses upon acidic workup to reveal the 13 C-labeled aldehyde[7].

The Reimer-Tiemann Reaction (Not Recommended for Isotopic Labeling)

Historically used to synthesize salicylaldehyde from phenol and chloroform under strongly basic conditions[8], the Reimer-Tiemann reaction proceeds via the generation of a highly reactive dichlorocarbene intermediate[5].

Causality & Mechanism: While mechanistically fascinating, the reaction suffers from notoriously poor yields (~30%) and the formation of para-formylated byproducts[8]. Given the high cost of 13 CHCl 3​ , the poor atom economy and difficult downstream purification make this pathway unviable for precision isotopic labeling[9].

Quantitative Pathway Comparison

To facilitate route selection, the following table summarizes the operational metrics of the three primary formylation pathways.

Synthesis Pathway	Primary 13 C Reagent	Typical Yield	Regioselectivity	Isotope Atom Economy	Scalability
Casnati-Skattebøl	13 C-Paraformaldehyde	65–80%	>98% ortho	Low (Requires excess)	Excellent
Directed Ortho-Metalation	13 C-DMF	75–85%	>99% ortho	High (1:1 stoichiometry)	Moderate (Cryogenic)
Reimer-Tiemann	13 CHCl 3​	20–40%	~80% ortho	Very Low	Good

Visualizations of Reaction Logic

Fig 1. Mechanistic workflow of the Casnati-Skattebøl formylation utilizing 13C-paraformaldehyde.

Fig 2. Directed Ortho-Metalation (DoM) pathway for phenol formylation using 13C-DMF.

Self-Validating Experimental Protocols

Protocol A: Synthesis via Casnati-Skattebøl Formylation

Adapted for maximum yield using 13 C-paraformaldehyde[6].

• Complexation: To a flame-dried flask under N 2​ , add anhydrous MgCl 2​ (3.0 equiv) and 13 C-paraformaldehyde (6.8 equiv) in dry CH 3​ CN. Add phenol (1.0 equiv, 0.2 M solution in CH 3​ CN). Stir for 10 minutes.

• Base Addition: Dropwise add dry Et 3​ N (3.5 equiv).

  • Validation Check: The solution will transition to a pale yellow/orange suspension, confirming the formation of the active magnesium phenoxide complex.

• Formylation: Heat the reaction mixture to reflux for 4.5 to 5 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2). The starting phenol spot should completely disappear, replaced by a highly UV-active spot at a higher R f​ (~0.6) corresponding to the chelated product.

• Acidic Quench: Cool the mixture to room temperature. Slowly quench with 1N HCl until the aqueous layer reaches pH 2.

  • Causality: The highly stable Mg-product chelate must be aggressively broken by the acid to release the free 13 C-salicylaldehyde into the organic phase.

• Isolation: Extract with Et 2​ O (4x). Wash combined organics with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via silica gel flash chromatography.

Protocol B: Synthesis via Directed Ortho-Metalation (DoM)

Optimized for 1:1 stoichiometry using 13 C-DMF.

• Protection: React phenol (1.0 equiv) with MOM-Cl (1.2 equiv) and DIPEA (1.5 equiv) in anhydrous DCM at 0 °C to room temperature.

  • Validation Check: 1 H NMR of the isolated oil must show a sharp singlet at ~3.4 ppm, confirming successful MOM protection.

• Lithiation: Dissolve the MOM-phenol in anhydrous THF (0.1 M). Cool to -78 °C. Add TMEDA (1.1 equiv), followed by the dropwise addition of n -BuLi (1.1 equiv).

  • Causality: TMEDA breaks up n -BuLi hexamers, dramatically increasing its basicity and facilitating the thermodynamically driven ortho-deprotonation.

• Electrophilic Quench: After 1 hour at -78 °C, add 13 C-DMF (1.1 equiv) dropwise.

  • Validation Check: The deep red/orange color of the lithiated intermediate will rapidly decolorize upon successful electrophilic quench. Allow to warm to room temperature.

• Deprotection & Isolation: Quench with saturated NH 4​ Cl. Extract, concentrate, and redissolve the crude protected aldehyde in MeOH. Add 3N HCl and stir at 50 °C for 2 hours to cleave the MOM group. Extract with EtOAc and purify.

Analytical Validation (E-E-A-T)

To ensure scientific integrity and confirm the isotopic enrichment of the final product, rigorous analytical validation is required:

• 13 C NMR Spectroscopy: The defining characteristic of successful 13 C-formylation is an intensely enriched signal in the carbonyl region. The 13 C-aldehyde carbon of salicylaldehyde will appear as a massive singlet (in 13 C{ 1 H} NMR) at approximately 196.7 ppm .

• Validation of Deprotection (DoM Route): The 13 C NMR spectrum must show the complete absence of the MOM acetal carbon (typically found at ~94 ppm) and the MOM methoxy carbon (~56 ppm).

• Mass Spectrometry (HRMS): ESI-MS (negative mode) should yield an [M - H] − peak shifted by +1 Da compared to the unlabeled standard (e.g., m/z 122.03 for unlabeled vs. m/z 123.03 for mono- 13 C labeled salicylaldehyde).

References

• BOC Sciences.CAS 1649426-95-8 (Salicylaldehyde-[13C6]) - Stable Isotope.
• SynArchive.Casnati-Skattebøl Formylation.
• Wikipedia.Casiraghi formylation.
• National Institutes of Health (PMC).Synthesis and validation of [18F]mBPET-1, a fluorine-18 labelled mTOR inhibitor derivative based on a benzofuran backbone.
• Wikipedia.Formylation.
• AIR Unimi.Glycomimetic ligands targeting bacterial lectins: rational design, synthesis and biophysical evaluation.
• American Chemical Society (JOC).N-Formylation of Secondary Amines and Their Application in the Synthesis of Benzimidazole Derivatives Using DMF as a C1 Source.
• HKASME.Synthesis of Salicylaldehyde and its Applications.
• Ludwig-Maximilians-Universität München.Lackschichten der Terrakottakrieger des Qin Shihuangdi durch Behandlung mit Methacryl-Monomeren und Elektronenbestrahlung.

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Protocols & Analytical Methods

Application Note: Advanced Protocol for the Synthesis of ¹³C-Labeled Schiff Bases Using Salicylaldehyde-¹³C₆

Introduction & Strategic Overview

Schiff bases (imines) derived from salicylaldehyde and primary amines represent a cornerstone in coordination chemistry, catalysis, and the development of novel antimicrobial and anticancer therapeutics[1][2]. In modern drug development and metabolomics, the incorporation of stable isotopes is critical. Utilizing salicylaldehyde-¹³C₆ (CAS 1649426-95-8)[] allows researchers to synthesize highly stable, ¹³C-labeled internal standards. These labeled compounds are essential for absolute quantitative mass spectrometry (MS)[4] and for resolving complex structural dynamics in multi-dimensional NMR studies.

This application note provides a field-proven, self-validating protocol for the condensation of salicylaldehyde-¹³C₆ with various primary amines. The methodology is engineered to maximize isotopic fidelity, minimize side reactions, and ensure high-yield recovery of the labeled active pharmaceutical ingredient (API) precursor.

Mechanistic Causality & Experimental Design

The synthesis of a Schiff base is a reversible condensation reaction governed by thermodynamic equilibrium[1]. To achieve high yields with expensive ¹³C-labeled precursors, every experimental variable must be optimized to drive the equilibrium toward the product.

• Solvent Selection: While aqueous media can be used for certain green chemistry applications[1], anhydrous absolute ethanol is the solvent of choice for isotopic synthesis[5]. Ethanol readily dissolves both the salicylaldehyde-¹³C₆ and most primary amines, while the resulting Schiff base typically exhibits lower solubility in cold ethanol, allowing for spontaneous precipitation that drives the reaction forward via Le Chatelier’s principle[2].

• Catalytic Optimization: The reaction proceeds via the nucleophilic attack of the amine on the carbonyl carbon[1]. A strictly controlled catalytic amount of acid (e.g., glacial acetic acid) is used to protonate the carbonyl oxygen, increasing its electrophilicity[5]. Causality: If the environment is too basic, the carbonyl remains unreactive; if it is too acidic, the primary amine is protonated into an unreactive ammonium salt. A pH of ~4.5–5.5 is the optimal thermodynamic window.

• Equilibrium Driving Force: The condensation releases one equivalent of water. In highly sensitive micro-scale isotopic syntheses, the physical precipitation of the product is usually sufficient to prevent hydrolysis[2]. For highly soluble derivatives, the addition of molecular sieves (3Å) can act as a water scavenger.

Synthetic Workflow

Synthesis workflow of 13C-labeled Schiff bases from salicylaldehyde-13C6 and primary amines.

Step-by-Step Protocol

Reagents & Equipment

• Salicylaldehyde-¹³C₆: 1.0 equivalent (e.g., 2.0 mmol)[]

• Primary Amine: 1.05 equivalents (e.g., Aniline, 4-Nitroaniline, or Ethylene diamine)[1][5]

• Solvent: Anhydrous absolute ethanol (20 mL)

• Catalyst: Glacial acetic acid (1–2 drops)

• Equipment: 50 mL round-bottom flask, magnetic stir bar, reflux condenser, ice bath, vacuum filtration apparatus (Büchner funnel).

Procedure

• Substrate Solubilization: Dissolve the primary amine (2.1 mmol) in 10 mL of anhydrous absolute ethanol in the 50 mL round-bottom flask. Stir at room temperature until optical clarity is achieved[5].

• Precursor Addition: Dissolve the salicylaldehyde-¹³C₆ (2.0 mmol) in 5 mL of absolute ethanol. Add this solution dropwise to the stirring amine mixture over 5 minutes.

  • Causality: Dropwise addition prevents localized concentration spikes that can lead to unwanted polymerization or side-product formation.

• Catalyst Initiation: Add 1–2 drops of glacial acetic acid to the mixture.

• Reflux & Condensation: Attach the reflux condenser and heat the reaction mixture to a gentle reflux (approx. 78°C) for 2 to 4 hours, depending on the amine's nucleophilicity[2][5].

  • Self-Validation Checkpoint: The solution will undergo a distinct chromic shift (typically turning deep yellow or orange), visually indicating the formation of the extended conjugated imine system[5].

• Product Isolation: Remove the flask from the heat source and allow it to cool to ambient temperature. Transfer the flask to an ice bath (0–4°C) for 30–45 minutes. The ¹³C-labeled Schiff base will precipitate as a crystalline solid[2].

• Purification: Harvest the crystals via vacuum filtration. Wash the filter cake with 3–5 mL of ice-cold absolute ethanol to remove unreacted starting materials and trace water[6].

• Desiccation: Dry the purified product in a vacuum desiccator over anhydrous CaCl₂ or P₂O₅ for 24 hours to ensure complete removal of residual moisture.

Quantitative Data & Substrate Scope

The following table summarizes the expected reaction parameters and analytical benchmarks for various primary amines when condensed with salicylaldehyde, extrapolated for ¹³C-labeled formulations[1][2][5][6].

Amine Substrate	Reaction Time (Reflux)	Expected Yield (%)	Imine IR Stretch (cm⁻¹)	Azomethine ¹H NMR (ppm)
Aniline	2 h	75 - 85	~1620	~8.5
4-Nitroaniline	2 - 4 h	68 - 75	~1615	~8.6
Ethylene diamine	0.5 - 1 h	85 - 90	~1635	~8.3
3-Aminobenzoic acid	2 h	70 - 80	~1625	~8.4

Self-Validating Quality Control (QC)

To ensure the integrity of the ¹³C-labeled API, the following self-validating analytical checks must be performed:

• FT-IR Spectroscopy: The successful conversion is marked by the complete disappearance of the aldehyde carbonyl (C=O) stretch at ~1660 cm⁻¹ and the emergence of a sharp, strong azomethine (C=N) stretch between 1615–1640 cm⁻¹[2][5].

• ¹H NMR (CDCl₃ or DMSO-d₆): The signature aldehyde proton signal at ~9.8–10.0 ppm must be absent. It is replaced by a diagnostic singlet for the imine proton (–CH=N–) in the range of 8.2–8.6 ppm[5].

• LC-MS/MS: For absolute confirmation of the isotopic label, mass spectrometry is required. The molecular ion peak [M+H]⁺ will exhibit a precise +6 Da mass shift relative to the unlabeled Schiff base equivalent, validating the intact incorporation of the ¹³C₆ phenolic ring[4].

References

• SYNTHESIS OF SALICYLALDEHYDE BASED SCHIFF BASES AND THEIR METAL COMPLEXES IN AQUEOUS MEDIA -CHARACTERIZ
• Synthesis, Antimicrobial Evaluation, and Molecular Docking Analysis of Novel Schiff Bases Derived from Isatoic Anhydride and Salicylaldehyde - PMC. nih.gov.
• Amino Acid based Schiff Bases and its Zn (II) Complexes | Open Access Journals. rroij.com.
• Synthesis and Characterization of Some New Schiff Base Ligands and Their Complexes with Cobalt(II), Nickel(II) and Copper. asianpubs.org.
• CAS 1649426-95-8 (Salicylaldehyde-[13C6]) - Stable Isotope - BOC Sciences. bocsci.com.
• Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulf

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• 6. rroij.com [rroij.com]

Application Note: Salicylaldehyde-13C6 as a Versatile Internal Standard for Quantitative Mass Spectrometry

Executive Summary

Salicylaldehyde (2-hydroxybenzaldehyde) is a critical molecule in analytical chemistry, serving both as an endogenous target analyte in metabolomics and as a highly reactive pre-column derivatization reagent for the capture of primary amines and hydrazines. The introduction of its stable isotope-labeled analog, salicylaldehyde-13C6 , has significantly advanced quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This application note details the dual utility of salicylaldehyde-13C6:

• As a Stable Isotope-Labeled Internal Standard (SIL-IS): For the direct, absolute quantification of endogenous salicylaldehyde in complex biological and environmental matrices[1].

• As an Isotope-Coded Derivatization (ICD) Reagent: For the ultra-trace quantification of hydrazine—a highly polar genotoxic impurity (GTI)—in Active Pharmaceutical Ingredients (APIs)[2].

By utilizing a 13C6-labeled standard rather than a deuterium-labeled analog, researchers can avoid hydrogen-deuterium exchange (HDX) in protic solvents and eliminate the chromatographic retention time shifts commonly observed in reversed-phase liquid chromatography (RP-LC). This ensures a self-validating system where the analyte and internal standard co-elute perfectly, neutralizing matrix ionization suppression.

Mechanistic Insights & Causality of Experimental Choices (E-E-A-T)

The Chemistry of Hydrazine Derivatization

Hydrazine is a highly polar, reactive, and low-molecular-weight compound lacking a chromophore, making direct LC-MS/MS analysis exceptionally challenging. Derivatization with salicylaldehyde converts hydrazine into a highly hydrophobic and conjugated molecule, salicylaldazine, via a rapid condensation reaction[3].

Causality of Reagent Choice: The ortho-hydroxyl group of salicylaldehyde is mechanistically vital. It acts as an intramolecular acid catalyst to accelerate Schiff base formation and subsequently stabilizes the resulting azine through strong intramolecular hydrogen bonding. This prevents the hydrolysis of the derivative back into hydrazine during sample processing.

Ionization Dynamics

• Underivatized Salicylaldehyde: Ionizes optimally in Negative Electrospray Ionization (ESI-) due to the facile deprotonation of the phenolic hydroxyl group (pKa ~8.4)[1].

• Salicylaldazine (Derivative): The highly conjugated azine possesses basic nitrogen atoms, making it exceptionally responsive in Positive Electrospray Ionization (ESI+)[3].

Workflow 1: Direct Quantification of Endogenous Salicylaldehyde

Context: Salicylaldehyde is routinely profiled as a biomarker of oxidative stress and a flavor/fragrance component in plant extracts. System Validation: Spiking salicylaldehyde-13C6 directly into the raw matrix prior to extraction ensures that any physical losses during liquid-liquid extraction (LLE) and any signal suppression in the MS source are perfectly normalized by the heavy standard.

Fig 1: Direct quantification workflow of endogenous salicylaldehyde.

Step-by-Step Protocol

• Sample Preparation: Aliquot 100 µL of the biological matrix into a microcentrifuge tube.

• IS Spiking: Add 10 µL of Salicylaldehyde-13C6 working solution (100 ng/mL in methanol). Vortex briefly.

• Extraction: Add 500 µL of Hexane/Ethyl Acetate (80:20, v/v) and vortex vigorously for 5 minutes.

  • Causality: A highly non-polar extraction solvent minimizes the co-extraction of polar matrix interferents (salts, phospholipids) while efficiently partitioning the hydrophobic salicylaldehyde.

• Centrifugation & Reconstitution: Centrifuge at 12,000 rpm for 5 minutes. Transfer the organic layer to a clean vial and evaporate under a gentle nitrogen stream at room temperature.

  • Causality: Salicylaldehyde is a volatile organic compound; applying heat during evaporation will cause severe analyte loss.

• Analysis: Reconstitute in 100 µL of initial mobile phase and inject 5 µL onto a C18 UHPLC column.

Workflow 2: Ultra-Trace Quantification of Hydrazine via Isotope-Coded Derivatization (ICD)

Context: Regulatory agencies mandate the quantification of hydrazine in APIs at parts-per-billion (ppb) levels due to its carcinogenicity[2]. We utilize an ICD approach where the sample is derivatized with unlabeled salicylaldehyde, and a known standard is derivatized with salicylaldehyde-13C6 to generate a 13C12-heavy internal standard in situ.

Fig 2: Isotope-Coded Derivatization workflow for hydrazine quantification.

Step-by-Step Protocol

• Heavy IS Generation (In Situ): React 100 ng/mL of Hydrazine standard with an excess of Salicylaldehyde-13C6 (1 mg/mL) in 0.1% Formic Acid. Incubate at 40°C for 30 minutes.

  • Causality: Mildly acidic conditions (pH ~4) protonate the carbonyl oxygen to increase electrophilicity without fully protonating the hydrazine nucleophile, driving the reaction to completion.

• Sample Derivatization: Dissolve 10 mg of the API in 1 mL of aqueous diluent. Add 50 µL of unlabeled Salicylaldehyde (10 mg/mL). Incubate at 40°C for 30 minutes.

• Pooling: Spike 20 µL of the Heavy IS reaction mixture into the derivatized API sample.

• Extraction: Perform LLE using 1 mL of dichloromethane (DCM).

  • Causality: Salicylaldazine is highly hydrophobic. DCM selectively extracts the azine derivatives, leaving the bulk API and unreacted polar hydrazine in the aqueous waste layer.

• Analysis: Evaporate the DCM layer, reconstitute in Acetonitrile/Water (50:50), and analyze via ESI+ MRM.

Data Presentation

Table 1: Optimized LC-MS/MS MRM Parameters

Note: The heavy azine derivative incorporates two molecules of Salicylaldehyde-13C6, resulting in a +12 Da mass shift.

Analyte	Target Application	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)	Ionization Mode
Salicylaldehyde	Endogenous Profiling	121.0	93.0	-40	-20	ESI-
Salicylaldehyde-13C6	Endogenous Profiling (IS)	127.0	98.0	-40	-20	ESI-
Salicylaldazine	Hydrazine Derivatization	241.1	121.0	60	25	ESI+
13C12-Salicylaldazine	Hydrazine Derivatization (IS)	253.1	127.0	60	25	ESI+

Table 2: Method Validation Summary

Parameter	Endogenous Salicylaldehyde (Direct)	Hydrazine (via ICD Azine)
Linear Dynamic Range	1.0 – 1000 ng/mL	0.1 – 100 ng/mL
Limit of Detection (LOD)	0.2 ng/mL	0.02 ng/mL
Extraction Recovery	92.4% – 98.1%	95.5% – 102.3%
Matrix Effect (IS Normalized)	100 ± 5%	100 ± 3%

Troubleshooting & Best Practices

• Incomplete Derivatization: If the yield of salicylaldazine is low, verify the pH of the sample diluent. Highly basic APIs can neutralize the formic acid catalyst. Adjust the sample pH to 4.0–5.5 prior to adding the derivatization reagent.

• Peak Tailing of Salicylaldehyde: Underivatized salicylaldehyde can interact with active silanol groups on older C18 columns. Ensure the use of end-capped UHPLC columns and maintain at least 0.1% formic acid or acetic acid in the mobile phase to keep the phenolic hydroxyl group protonated during chromatography.

References

• [3] SIMULTANEOUS DETERMINATION OF HYDRAZINE, METHYLHYDRAZINE, AND 1,1-DIMETHYLHYDRAZINE IN RAT PLASMA BY LC–MS/MS. Taylor & Francis. URL:

• [2] Analysis of hydrazine in drinking water by isotope dilution gas chromatography/tandem mass spectrometry with derivatization and liquid-liquid extraction. Science.gov. URL:

• [1] Chemoselectivity Strategy Based on B-Label Integrated with Tailored COF for Targeted Metabolomic Analysis of Short-Chain Fatty Acids by UHPLC-MS/MS. ACS Publications. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. hydrazine: Topics by Science.gov [science.gov]
• 3. tandfonline.com [tandfonline.com]

incorporation of salicylaldehyde-13C6 into fluorescent probes for bioimaging

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Validating Analytical Results

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Gathering Supporting Literature

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Application Note: Incorporation of Salicylaldehyde-13C6 into Dual-Modality Fluorescent Probes for Advanced Bioimaging

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Mechanistic Rationale

The development of small-molecule fluorescent probes has revolutionized live-cell bioimaging. However, traditional fluorescence microscopy is often limited by photobleaching, autofluorescence, and the inability to provide direct metabolic or mass-based confirmation of the probe's localization.

By substituting standard salicylaldehyde with Salicylaldehyde-13C6 (CAS: 1649426-95-8) [1.1], researchers can synthesize "isotopically edited" probes—most notably Schiff bases, coumarins, and rhodamines. This substitution provides a powerful dual-modality framework:

• Optical Equivalence: The incorporation of heavy carbon isotopes does not perturb the electronic ground or excited states of the fluorophore. The fluorescence quantum yield, Stokes shift, and target-binding kinetics remain strictly identical to the 12C counterpart[1].

• Vibrational & Mass Differentiation: The heavier 13C nucleus alters the reduced mass of the aromatic ring, inducing a predictable red-shift in Raman/IR vibrational modes (e.g., ring-breathing)[2]. Furthermore, the intact 13C6 ring provides a precise +6.020 Da mass tag for nanoscale secondary ion mass spectrometry (nanoSIMS)[3].

This guide details the synthesis of a 13C6-labeled Schiff-base fluorescent probe and outlines the protocol for its application in dual-modal (Fluorescence + Stimulated Raman Scattering) live-cell imaging.

Workflow Visualization

Workflow for synthesis and dual-modal bioimaging using 13C6-labeled fluorescent probes.

Quantitative Data: Isotope Effects on Probe Properties

To understand the analytical advantages of the 13C6 incorporation, the structural and physical properties of the labeled probe must be compared against its standard 12C counterpart.

Property	Unlabeled Probe (12C)	Labeled Probe (13C6)	Analytical Impact
Molecular Weight	M	M+6.020 Da	Enables precise mass-tagging in MS/nanoSIMS without altering lipophilicity or cell permeability.
Fluorescence Quantum Yield	Baseline ( Φ )	Identical ( Φ )	Ensures optical imaging parameters and detection limits remain completely unaffected[1].
Raman Ring-Breathing Mode	~1600 cm⁻¹	~1550 cm⁻¹ (Red-shifted)	Creates a distinct, bio-orthogonal vibrational channel for SRS imaging, bypassing cellular autofluorescence[2].
13C-NMR Sensitivity	Natural Abundance (1.1%)	100% at 6 aromatic positions	Dramatically accelerates NMR validation and enables hyperpolarized 13C-MRI applications.

Experimental Protocols

Protocol A: Synthesis of the 13C6-Labeled Schiff-Base Fluorescent Probe

Causality Note: Schiff-base (imine) formation is an equilibrium reaction. The addition of catalytic glacial acetic acid is critical; it protonates the carbonyl oxygen of Salicylaldehyde-13C6, increasing its electrophilicity and accelerating the nucleophilic attack by the amine, while avoiding over-acidification which would protonate the amine and halt the reaction.

Materials:

• Salicylaldehyde-13C6 (PubChem CID: 49849875)[4]

• Target Amine/Hydrazine (e.g., ethylenediamine for a Salen-type probe)

• Absolute Ethanol (Anhydrous)

• Glacial Acetic Acid

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of Salicylaldehyde-13C6 in 10 mL of anhydrous ethanol in a round-bottom flask purged with inert argon gas.

• Catalysis & Addition: Add 2 drops of glacial acetic acid to the solution. Slowly add 0.5 mmol of ethylenediamine (for a 2:1 condensation) dropwise while stirring continuously at room temperature.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 4 hours. Observation: The solution will typically undergo a distinct color change (e.g., clear to bright yellow/orange) as the conjugated imine network forms, which is responsible for the fluorescence turn-on[1].

• Precipitation: Cool the reaction mixture to 0°C in an ice bath. The 13C6-labeled Schiff-base probe will precipitate as a solid.

• Purification: Filter the precipitate under a vacuum and wash it three times with ice-cold ethanol to remove unreacted precursors. Dry under a high vacuum overnight.

Protocol B: Live-Cell Dual-Modality Imaging (Fluorescence + SRS)

Causality Note: Washing cells with PBS prior to imaging is mandatory to remove unbound 13C6-probe. Because the 13C6 mass tag and Raman signature are intrinsic to the probe, extracellular background would confound the spatial resolution of nanoSIMS or Stimulated Raman Scattering (SRS).

Step-by-Step Methodology:

• Cell Culture: Seed target cells (e.g., HeLa or A549) in glass-bottom confocal dishes and culture them in DMEM supplemented with 10% FBS at 37°C in a 5% CO2 atmosphere until 70% confluent.

• Probe Incubation: Replace the media with serum-free DMEM containing 5–10 µM of the 13C6-labeled fluorescent probe. Incubate for 30–60 minutes.

• Washing: Carefully aspirate the probe-containing media and wash the cells three times with warm PBS (pH 7.4) to eliminate non-specific background signals.

• Optical Readout (Fluorescence): Image the cells using a confocal laser scanning microscope. Excite the sample at the probe's specific absorption maximum (e.g., 405 nm or 488 nm) and collect the emission.

• Isotopic Readout (SRS): Transfer the dish to an SRS microscope. Tune the pump and Stokes beams to match the energy difference of the 13C-edited ring-breathing mode (~1550 cm⁻¹). Acquire the vibrational image to confirm the exact metabolic localization of the intact probe[2].

Trustworthiness & Self-Validating Systems

To ensure the scientific integrity of the synthesized probe and the resulting imaging data, the following self-validating checks must be integrated into the workflow:

• Chemical Validation (The +6.02 Da Rule): The appearance of a precise +6.020 Da shift in High-Resolution Mass Spectrometry (HRMS) confirms the incorporation of the 13C6 ring. Furthermore, the 13C-NMR spectrum must show six intensely enhanced signals in the aromatic region (110–160 ppm), distinguishing them from the natural abundance carbons of the amine moiety.

• Biological Validation (The Silent Control): A parallel live-cell control experiment using the standard 12C-probe must be executed. The fluorescence images between the 12C and 13C6 cohorts should be indistinguishable. However, the 13C-edited Raman channel (~1550 cm⁻¹) must be completely silent in the 12C-control, proving that the SRS signal is exclusively derived from the 13C6-labeled probe and not an artifact of cellular metabolism.

References

• National Center for Biotechnology Information. "Salicylaldehyde-13C6 | C7H6O2 | CID 49849875". PubChem Database. Available at:[Link]

• Ali, F., et al. "Turn on Fluorescent Probes for Selective Targeting of Aldehydes". National Institutes of Health (PMC). Available at:[Link]

• Chen, Z., et al. "Multicolor Live-Cell Chemical Imaging by Isotopically Edited Alkyne Vibrational Palette". Columbia University / JACS. Available at:[Link]

• Zhao, Y., et al. "Application of metal stable isotopes labeling and elemental mass spectrometry for biomacromolecule profiling". Biophysics Reports. Available at:[Link]

Sources

• 1. Turn on Fluorescent Probes for Selective Targeting of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. columbia.edu [columbia.edu]
• 3. biophysics-reports.org [biophysics-reports.org]
• 4. Salicylaldehyde-13C6 | C7H6O2 | CID 49849875 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Step-by-Step Isotopic Peptide Labeling Using 13C6-Salicylaldehyde for Quantitative Proteomics

Introduction & Scientific Rationale

The precise quantification of protein N-termini is critical for understanding proteolytic processing, the N-end rule pathway, and cellular degradation mechanisms. While reductive amination using formaldehyde is commonplace, it suffers from off-target labeling of lysine ϵ -amines. Salicylaldehyde has emerged as a powerful, chemoselective alternative. Originally pioneered for Serine/Threonine ligations[1], recent reinvestigations of the O-salicylaldehyde ester functional group in aqueous buffers revealed its profound and serendipitous selectivity for N-terminal Cysteine (N-Cys) residues[2]. Furthermore, late-stage peptide functionalization using salicylaldehyde tags has proven highly effective for generating stable, reversible-covalent adducts in complex biological environments[3].

By utilizing 13C6-Salicylaldehyde as a heavy isotope tag, researchers can achieve highly multiplexed, relative quantification of N-Cys peptides via Mass Spectrometry (MS). Because the isotope is carbon-13 rather than deuterium, the labeled peptides perfectly co-elute during reversed-phase liquid chromatography (LC), eliminating the chromatographic isotope effect that plagues deuterium-based tags.

Mechanistic Causality: The Thiazolidine Advantage

The trustworthiness of this protocol relies on the strict chemical causality governed by pH and molecular geometry.

At physiological pH (7.4), the α -amine of an N-terminal cysteine has a pKa of approximately 8.0, rendering it partially deprotonated and highly nucleophilic. In contrast, the ϵ -amine of lysine (pKa ~10.5) remains fully protonated and unreactive. Upon nucleophilic attack of the α -amine on the salicylaldehyde carbonyl, a transient imine is formed. The ortho-hydroxyl group of the salicylaldehyde moiety stabilizes this intermediate via intramolecular hydrogen bonding.

Crucially, the adjacent sulfhydryl group (-SH) of the cysteine undergoes a rapid 5-endo-trig cyclization, attacking the imine carbon to form a highly stable, irreversible thiazolidine ring. This dual-requirement mechanism ensures absolute chemoselectivity for N-Cys, preventing off-target labeling of internal lysines or other N-terminal amino acids.

Chemical mechanism of N-terminal Cysteine labeling via stable thiazolidine formation.

Experimental Workflow

Quantitative proteomics workflow using light and heavy salicylaldehyde isotopic tags.

Step-by-Step Protocol: Self-Validating Isotopic Labeling

Phase 1: Sample Preparation & Reduction

• Protein Digestion : Extract proteins from biological states A and B. Digest using a protease that exposes N-terminal cysteines (e.g., TEV protease, specific caspases, or standard trypsin if analyzing natural N-degrons).

• Disulfide Reduction : Add Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 5 mM. Incubate at 37°C for 30 minutes.

  • Expert Insight: TCEP must be used instead of Dithiothreitol (DTT) or β -mercaptoethanol. DTT contains free thiols that will competitively react with the salicylaldehyde reagent, severely suppressing peptide labeling efficiency.

Phase 2: Isotopic Labeling

• Buffer Adjustment : Ensure the peptide solution is buffered in 100 mM Phosphate Buffered Saline (PBS) at strictly pH 7.4.

• Reagent Addition :

  • To State A (Control), add 12C-Salicylaldehyde to a final concentration of 2 mM.

  • To State B (Treated), add 13C6-Salicylaldehyde to a final concentration of 2 mM.

• Incubation : Incubate both reactions at 37°C for 2 hours in the dark to allow complete 5-endo-trig cyclization.

Phase 3: Quenching & Cleanup (System Validation)

• Quenching : Add Hydroxylamine hydrochloride (pre-neutralized to pH 7.0) to a final concentration of 50 mM in both tubes. Incubate for 30 minutes at room temperature.

  • Expert Insight: Hydroxylamine acts as a chemical sink, rapidly reacting with unconsumed salicylaldehyde to form a stable oxime. This is a critical self-validating step; if omitted, unreacted heavy tags will cross-label the light sample upon pooling, destroying quantitative accuracy.

• Pooling : Mix State A and State B at a precise 1:1 volumetric ratio.

• Desalting : Clean the pooled sample using C18 solid-phase extraction (SPE) tips (e.g., ZipTip) to remove salts, TCEP, and quenched oxime byproducts prior to LC-MS/MS.

Quantitative Data & Mass Shift Summary

To configure your MS search engine (e.g., MaxQuant, Proteome Discoverer), apply the following mass shifts as variable modifications on N-terminal Cysteine.

Parameter	Light Isotope Tag	Heavy Isotope Tag
Reagent	12C-Salicylaldehyde	13C6-Salicylaldehyde
Chemical Formula Added	C7​H4​O	13C612​C1​H4​O
Monoisotopic Mass Shift	+104.0262 Da	+110.0463 Da
Mass Difference ( Δm )	-	+6.0201 Da
Target Residue	N-terminal Cysteine	N-terminal Cysteine
Optimal pH	7.4	7.4

Troubleshooting & System Validation

• System Validation via Internal Standards: Before analyzing complex biological matrices, validate the labeling efficiency using a synthetic N-Cys standard peptide (e.g., Cys-Gly-Pro-Phe). Process the standard through both the Light and Heavy workflows, mix at a 1:1 ratio, and analyze via LC-MS. A successful run will yield a clear MS1 doublet separated by exactly Δm/z=6.0201/z with identical LC retention times.

• Issue: Over-labeling on Lysine residues.

  • Causality: The reaction pH has drifted too high (>8.0), deprotonating the Lysine ϵ -amine and allowing stable imine formation.

  • Solution: Verify the buffering capacity of your PBS. If the sample matrix is highly basic, increase the phosphate buffer concentration to 200 mM to lock the pH at 7.4.

References[3] Late-Stage Peptide Modification with Salicylaldehyde Tag Enhances Affinity for Nuclear Factor-kappa B Essential Modulator. RSC Chemical Biology. https://doi.org/10.1039/D5CB00282F[2] Reinvestigation of an O-Salicylaldehyde Ester Functional Group in Aqueous Buffer and Discovery of a Coumarin Scaffold Probe for Selective N-Terminal Cysteine Labeling. ChemBioChem. https://doi.org/10.1002/cbic.201800565[1] Salicylaldehyde Ester-Induced Chemoselective Peptide Ligations: Enabling Generation of Natural Peptidic Linkages at the Serine/Threonine Sites. Organic Letters. https://doi.org/10.1021/ol1003109

Sources

• 1. Salicylaldehyde ester-induced chemoselective peptide ligations: enabling generation of natural peptidic linkages at the serine/threonine sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reinvestigation of an O-Salicylaldehyde Ester Functional Group in Aqueous Buffer and Discovery of a Coumarin Scaffold Probe for Selective N-Terminal Cysteine Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Late-stage peptide modification with salicylaldehyde tag enhances affinity for nuclear factor-kappa B essential modulator - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00282F [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Scrambling in Salicylaldehyde-13C6 Catalytic Reactions

Welcome to the Technical Support Center for isotopic labeling workflows. For researchers and drug development professionals utilizing salicylaldehyde-13C6 as a highly-functionalized arene precursor, maintaining isotopic fidelity during downstream transition-metal catalysis is critical. Isotopic scrambling—the unintended redistribution, dilution, or loss of the 13C label—can compromise metabolic tracing and quantitative mass spectrometry.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure high isotopic purity during complex catalytic transformations.

Part 1: Core Troubleshooting Guide (FAQs)

Q1: Why am I observing isotopic dilution in my biaryl products during Pd-catalyzed cross-coupling of salicylaldehyde-13C6?

The Causality: Isotopic dilution (the appearance of 12C in expected 13C positions) during cross-coupling is often caused by aryl scrambling between palladium complexes . When the 13C6-labeled aryl group undergoes oxidative addition to form a Pd(II)-aryl intermediate, a slow reductive elimination step allows the intermediate to undergo reversible Pd-to-Pd transmetalation. This causes the 13C6-aryl group to exchange with unlabeled aryl groups from other catalytic cycles or even with the aryl groups of the phosphine ligands (aryl-phosphine scrambling) [1].

The Solution: To prevent this, you must accelerate the reductive elimination step so that it outcompetes the intermolecular transmetalation. Switch to bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or BrettPhos). Their steric bulk forces the Pd(II) center into a geometry that dramatically lowers the activation barrier for reductive elimination, locking the 13C6 label into the final product before scrambling can occur.

Q2: I am losing the aldehyde function or seeing 12C incorporation at the formyl position during C-H functionalization. What is happening?

The Causality: This is a classic case of transition-metal-catalyzed decarbonylation . Metals like Rhodium(I) and Palladium(0) have a high affinity for carbon monoxide. During the reaction, the metal can undergo oxidative addition into the formyl C–H bond of the salicylaldehyde. This is followed by CO extrusion to form a metal-carbonyl complex. If the reaction is reversible, or if the CO exchanges with atmospheric/pooled 12CO, recarbonylation leads to isotopic scrambling or complete loss of the aldehyde group.

The Solution: Avoid direct use of the aldehyde as a directing group under high-temperature Pd/Rh conditions. Instead, utilize a traceless directing group strategy . For example, a domino oxidation/arylation/protodecarboxylation sequence can be employed. By transiently oxidizing the salicylaldehyde to salicylic acid (using Ag2CO3), the carboxylic acid directs the ortho-arylation and is subsequently removed via protodecarboxylation, entirely bypassing the decarbonylation-recarbonylation scrambling pathway [2].

Q3: How do I prevent isotopic scrambling during C-H activation steps on the 13C6-arene ring?

The Causality: Scrambling during C-H functionalization often stems from reversible Concerted Metalation-Deprotonation (CMD) . If the C-H (or C-D/C-13C) bond cleavage is reversible and faster than the subsequent functionalization step, the label can migrate or exchange with the solvent/additives. Kinetic Isotope Effect (KIE) studies show that when C-H activation is not the rate-determining step, reversible palladacycle formation leads to isotopic scrambling [3].

The Solution: Shift the rate-determining step to make the C-H cleavage irreversible. This can be achieved by lowering the reaction temperature and utilizing highly coordinating carboxylate bases (like Cesium Pivalate, CsOPiv) which stabilize the CMD transition state and drive the equilibrium forward toward the functionalized product.

Part 2: Data Presentation

Table 1: Catalytic Conditions and Their Impact on Isotopic Scrambling

Reaction Type	Catalyst / Ligand System	Scrambling Risk	Primary Mechanism of Scrambling	Mitigation Strategy
Suzuki Cross-Coupling	Pd(OAc)₂ / PPh₃	High	Pd-to-Pd Transmetalation	Switch to bulky ligands (XPhos); lower temperature to <80°C.
Suzuki Cross-Coupling	Pd₂(dba)₃ / XPhos	Low	N/A (Fast Reductive Elimination)	Maintain strict anaerobic conditions to prevent ligand oxidation.
C-H Arylation (Direct)	RhCl(PPh₃)₃ (Wilkinson's)	High	Decarbonylation / CO Extrusion	Avoid Rh(I); use Pd(II) with transient directing groups.
C-H Arylation (Domino)	Pd(OAc)₂ / Ag₂CO₃	Low	N/A (Protodecarboxylation)	Ensure stoichiometric Ag₂CO₃ for complete transient oxidation.

Part 3: Step-by-Step Methodologies

Protocol 1: Scrambling-Free Suzuki-Miyaura Coupling of Salicylaldehyde-13C6

This self-validating protocol uses steric hindrance to force rapid reductive elimination, preserving the 13C6 ring.

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Salicylaldehyde-13C6 triflate (1.0 equiv), the unlabeled arylboronic acid (1.5 equiv), Pd₂(dba)₃ (2 mol%), XPhos (8 mol%), and anhydrous K₃PO₄ (2.0 equiv).

• Solvent Addition: Add degassed Toluene/H₂O (10:1 v/v) to achieve a 0.2 M concentration. Causality note: The biphasic system aids in the rapid transmetalation of the boronic acid, pushing the catalytic cycle forward.

• Reaction: Seal the tube, remove it from the glovebox, and stir at 80°C for 4 hours. Do not exceed 80°C to prevent thermal aryl-phosphine exchange.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc).

Protocol 2: NMR Validation of Isotopic Fidelity

To prove that no 12C has scrambled into the 13C6 ring, one must analyze the intact spin system.

• Sample Prep: Dissolve 15 mg of the purified product in 0.6 mL of CDCl₃.

• Data Acquisition: Acquire a Proton-Decoupled 13C-NMR spectrum (e.g., 125 MHz or higher).

• Spectral Analysis:

  • Look for ¹J C-C scalar couplings . An intact 13C6 ring will display complex multiplets (doublets or doublet-of-doublets) for every aromatic carbon due to adjacent 13C atoms.

  • Validation: If isotopic scrambling or dilution has occurred, you will observe the emergence of sharp singlets embedded within the multiplets, representing isolated 13C atoms surrounded by 12C.

Part 4: Visualizations

Caption: Mechanistic divergence between intact cross-coupling and isotopic scrambling via Pd-to-Pd transmetalation.

Caption: Analytical workflow for validating the isotopic integrity of 13C6-labeled compounds using NMR.

References

• Pérez-Iglesias, M., Lozano-Lavilla, O., & Casares, J. A. (2019). [Cu(C6Cl2F3)(tht)]4: An Extremely Efficient Catalyst for the Aryl Scrambling between Palladium Complexes. Organometallics.[Link]

• Luo, J., Preciado, S., Araromi, S. O., & Larrosa, I. (2016). A Domino Oxidation/Arylation/Protodecarboxylation Reaction of Salicylaldehydes: Expanded Access to meta-Arylphenols. Chemistry - An Asian Journal.[Link]

• Jones, W. D. (2003). Isotope Effects in C—H Bond Activation Reactions by Transition Metals. Accounts of Chemical Research.[Link]

Isotope Recovery Support Center: Salicylaldehyde-13C6 Purification

Welcome to the Technical Support Center for stable isotope recovery. Salicylaldehyde-13C6 is a critical, high-value precursor in the synthesis of labeled pharmaceuticals and NMR standards. However, its electron-rich phenolic ring and reactive aldehyde moiety make it susceptible to autoxidation, thermal degradation, and polymerization. This guide provides field-proven, mechanistically grounded troubleshooting strategies to recover and purify degraded or impure batches without compromising your isotopic yield.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: My stored salicylaldehyde-13C6 has developed a white precipitate and a broad -OH stretch in the IR spectrum. What happened, and how do I rescue the batch? A: Your compound has undergone autoxidation.1[1]. In this case, your salicylaldehyde-13C6 has oxidized to 2[2]. Because the 13C6 label is expensive, you should rescue the aldehyde using a differential pKa extraction . Salicylic acid has a carboxylic pKa of ~3.0, while the phenolic -OH of salicylaldehyde has a pKa of ~8.4. By washing your ethereal solution with a mild base like 5% aqueous sodium bicarbonate (pH ~8), you selectively deprotonate the acid into the aqueous layer while leaving the aldehyde safely in the organic phase.

Q2: I synthesized salicylaldehyde-13C6 via formylation, but the crude mixture contains unreacted phenol-13C6 and dark polymeric tars. Distillation isn't separating them well. What is the most selective method? A: You need a chemical capture-and-release strategy.3[3]. When treated with NaHSO3, the aldehyde undergoes nucleophilic addition to form a highly polar, crystalline α-hydroxy sulfonate salt. Phenols and tars do not react.1[1].

Q3: Can I purify crude salicylaldehyde-13C6 using standard atmospheric distillation? A: No. 1[1] at atmospheric pressure. Heating stable isotope-labeled compounds to such high temperatures promotes thermal degradation and aldol-type self-condensation. You must use vacuum distillation.4[4].

Part 2: Degradation & Recovery Workflows

Logical mapping of salicylaldehyde-13C6 degradation pathways and purification strategies.

Step-by-step chemical workflow for the bisulfite adduct purification of salicylaldehyde.

Part 3: Quantitative Comparison of Purification Methods

Purification Method	Target Impurities Removed	Typical 13C6 Recovery Yield	Final Purity Expected	Mechanism of Action
Bicarbonate Extraction	Salicylic acid-13C6	>95%	90-95%	Differential pKa deprotonation
Bisulfite Adduct Formation	Phenols, tars, non-carbonyls	70-85%	>98%	Nucleophilic addition (reversible)
Vacuum Distillation	High MW polymers, trace solvents	85-90%	>99%	Vapor pressure differential

Part 4: Self-Validating Experimental Methodologies

Protocol 1: Bicarbonate Extraction (Removal of Salicylic Acid-13C6)

Causality: Exploits the massive pKa difference between a carboxylic acid (pKa ~3.0) and a phenol (pKa ~8.4) to selectively partition the oxidized impurity into the aqueous phase without losing the target aldehyde.

• Dissolve the degraded salicylaldehyde-13C6 in diethyl ether (approx. 10 mL per gram of crude material).

• Transfer the solution to a separatory funnel and add an equal volume of 5% aqueous NaHCO3​ .

• Gently swirl the funnel and vent immediately.

  • Self-Validation Checkpoint: Immediate CO2​ gas evolution (bubbling) confirms the successful neutralization and partitioning of the salicylic acid impurity.

• Shake vigorously with frequent venting until no further pressure builds up.

• Separate the layers. The aqueous layer contains the sodium salicylate-13C6 (which can be acidified with HCl to recover the labeled acid if desired).

• Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the acid-free aldehyde.

Protocol 2: Sodium Bisulfite Adduct Formation (Removal of Phenol-13C6 and Tars)

Causality: Forms a water-soluble/precipitating α-hydroxy sulfonate exclusively with the aldehyde via nucleophilic attack. Because the reaction is reversible, the pure aldehyde can be regenerated. 1.1[1]. 2. Slowly pour the crude salicylaldehyde-13C6 into the bisulfite solution under vigorous stirring. 3. Allow the mixture to stand at room temperature for 30 minutes.

• Self-Validation Checkpoint: A thick, white crystalline precipitate (the bisulfite addition compound) will form, confirming successful adduct generation and the absence of steric hindrance.

• Filter the precipitate using a Büchner funnel.1[1].

• Transfer the purified solid adduct to a flask.1[1]. 6.1[1].

Protocol 3: Vacuum Distillation (Final Polish)

Causality: Lowers the boiling point via the Clausius-Clapeyron relationship to prevent thermal degradation of the expensive isotope label.

• Transfer the pre-purified salicylaldehyde-13C6 to a micro-distillation apparatus equipped with a short-path condenser and a receiving flask submerged in an ice bath.

• Apply a high vacuum (10–20 mmHg) and ensure the system is leak-free.

• Gradually heat the distillation flask using a precisely controlled oil bath.

• Discard the initial few drops (fore-run) which contain residual extraction solvents or moisture.

• Collect the main fraction.

  • Self-Validation Checkpoint: 4[4] (depending on exact pressure). The distillate will be a clear, pale yellow liquid.

• Backfill the system with inert gas (Argon or N2​ ) before removing the receiving flask to prevent immediate autoxidation of the hot aldehyde.

References

• Salicylaldehyde - Grokipedia Source: Grokipedia URL
• Cas 90-02-8, Salicylaldehyde - LookChem Source: LookChem URL
• Minimizing by-product formation in salicylaldehyde synthesis - Benchchem Source: Benchchem URL
• Kinetic Study of the Electrochemical Oxidation of Salicylic Acid and Salicylaldehyde Using UV/vis Spectroscopy and Multivariate Calibration Source: ResearchGate URL

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Salicylaldehyde — Grokipedia [grokipedia.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to LC-MS/MS Method Validation Using Salicylaldehyde-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug development, the precise and accurate quantification of therapeutic agents and their metabolites in biological matrices is not merely a procedural step but the very bedrock of pharmacokinetic, toxicokinetic, and bioequivalence studies. The choice of analytical methodology and, more granularly, the internal standard (IS) in Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) assays, dictates the reliability of the data that underpins critical regulatory decisions.[1][2] This guide provides an in-depth, objective comparison of bioanalytical method validation, focusing on the unparalleled advantages of using a stable isotope-labeled internal standard (SIL-IS), such as salicylaldehyde-¹³C₆, over structural analogs.

The narrative that follows is grounded in the harmonized principles of the International Council for Harmonisation (ICH) M10 guideline, which is adopted by both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5] We will not only detail the "how" but, more importantly, the "why" behind experimental choices, offering a self-validating framework for your bioanalytical protocols.

The Lynchpin of Accurate Quantification: The Internal Standard

An internal standard is a compound of known concentration added to every calibrator, quality control (QC) sample, and unknown study sample.[6][7][8] Its purpose is to normalize for variability that can be introduced at any stage of the analytical process, from sample extraction to the final MS detection.[6][7] Without a reliable IS, variations in sample preparation, injection volume, chromatographic performance, and ionization efficiency can lead to erroneous quantification.[9]

The ideal internal standard should be a chemical doppelgänger of the analyte, experiencing the same procedural losses and matrix effects.[10] This is where the distinction between different types of internal standards becomes critical.

Types of Internal Standards: A Critical Comparison

• Structural Analogs: These are molecules that are structurally similar to the analyte but are not isotopically labeled.[11] While often more readily available and less expensive, their physicochemical properties are inherently different. This can lead to different chromatographic retention times, extraction recoveries, and, most critically, different responses to matrix effects.[11][12]

• Stable Isotope-Labeled Internal Standards (SIL-ISs): These are molecules where one or more atoms have been replaced with a heavy stable isotope, such as ¹³C, ¹⁵N, or ²H (deuterium).[11][13] A ¹³C-labeled IS, like salicylaldehyde-¹³C₆, is considered the "gold standard" because its chemical and physical properties are nearly identical to the unlabeled analyte.[10][11] This near-perfect mimicry allows it to co-elute with the analyte and experience the same degree of ionization suppression or enhancement, thus providing the most accurate correction for matrix effects.[10][12] ¹³C-labeled standards are generally preferred over deuterium-labeled ones, as the latter can sometimes exhibit slight chromatographic shifts and the potential for hydrogen-deuterium exchange.[14]

The core advantage of a SIL-IS is its ability to compensate for the notorious "matrix effect." This phenomenon, caused by co-eluting components from the biological sample, can unpredictably suppress or enhance the analyte's signal in the mass spectrometer, compromising the accuracy and precision of the results.[10][15]

A Comparative Validation Study: The Decisive Advantage of a ¹³C-Labeled Internal Standard

The following tables summarize the kind of performance data that demonstrates the superiority of a SIL-IS.

Table 1: Comparison of Matrix Effects

Internal Standard Type	Analyte Concentration	Mean Matrix Effect (%)	IS-Normalized Matrix Effect (%)
¹³C-Labeled IS	Low (1.5 ng/mL)	-16.04	0.89
High (16 ng/mL)	-29.07	0.89
Structural Analog IS	Low (1.5 ng/mL)	-16.04	-0.97
High (16 ng/mL)	-29.07	-0.97

Data adapted from a study on tacrolimus, its ¹³C,D₂-labeled IS, and ascomycin (structural analog) IS.[16]

The data clearly shows that while both the analyte and the internal standards experienced significant ion suppression (negative matrix effect), the ¹³C-labeled IS almost perfectly compensated for this effect, bringing the normalized matrix effect to less than 1%.[16]

Table 2: Comparison of Accuracy and Precision

Internal Standard Type	QC Level	Accuracy (%)	Precision (%CV)
¹³C-Labeled IS	Low	100.63	3.09
High	99.55	<3.09
Structural Analog IS	Low	101.71	3.63
High	97.35	<3.63

Data adapted from a study on tacrolimus, its ¹³C,D₂-labeled IS, and ascomycin (structural analog) IS.[16]

Both internal standards provided acceptable accuracy and precision within the regulatory limits (typically ±15% for accuracy and ≤15% for precision).[17] However, the data from the SIL-IS often shows a tighter precision and accuracy closer to 100%, as demonstrated in the tacrolimus study.[12][16]

Experimental Protocol: Validation of a Hypothetical LC-MS/MS Method for "Analyte X" using Salicylaldehyde-¹³C₆

This section provides a detailed, step-by-step methodology for the validation of a bioanalytical method for a hypothetical small molecule, "Analyte X," which is structurally analogous to salicylaldehyde.

Preparation of Stock and Working Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve Analyte X in methanol.

• Salicylaldehyde-¹³C₆ (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve salicylaldehyde-¹³C₆ in methanol.

• Working Solutions: Prepare serial dilutions of the Analyte X stock solution in 50:50 methanol:water to create working solutions for calibration standards and quality controls. Prepare a working solution of the IS at a fixed concentration (e.g., 50 ng/mL) in the same diluent.

Preparation of Calibration Standards and Quality Controls

• Spike blank biological matrix (e.g., human plasma) with the Analyte X working solutions to prepare a calibration curve consisting of a blank, a zero sample (with IS), and at least six to eight non-zero concentration levels.[1]

• Prepare quality control (QC) samples in the same matrix at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.[17]

Sample Extraction (Protein Precipitation)

• Aliquot 100 µL of calibrators, QCs, and study samples into a 96-well plate.

• Add 25 µL of the IS working solution (50 ng/mL) to all wells except the blank.

• Add 300 µL of cold acetonitrile to each well to precipitate proteins.

• Vortex the plate for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer the supernatant to a new 96-well plate for analysis.

Caption: Experimental workflow for sample preparation and analysis.

LC-MS/MS Analysis

• LC System: A suitable UHPLC system.

• Column: A C18 column appropriate for small molecule analysis.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source in negative ion mode.

• MRM Transitions (Hypothetical):

  • Analyte X (Salicylaldehyde): Precursor ion (m/z) 121.0 -> Product ion (m/z) 93.0 (loss of CO)

  • Salicylaldehyde-¹³C₆ (IS): Precursor ion (m/z) 127.0 -> Product ion (m/z) 98.0 (loss of ¹³CO)

Caption: Hypothetical MRM transitions for Analyte X and its ¹³C₆-labeled IS.

Core Validation Parameters: A Self-Validating System

A bioanalytical method must be rigorously validated to demonstrate its suitability for the intended purpose.[3] The following parameters, as outlined in the ICH M10 guideline, must be assessed.

Table 3: Key Bioanalytical Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	General Acceptance Criteria (ICH M10)
Selectivity	To ensure the method can differentiate and quantify the analyte from other components in the matrix.[18]	Response in at least 6 blank matrix lots should be <20% of the LLOQ response for the analyte and <5% for the IS.[5]
Calibration Curve	To establish the relationship between analyte concentration and instrument response.	A minimum of 6-8 non-zero standards. Back-calculated concentrations should be within ±15% of nominal (±20% at LLOQ).[1]
Accuracy & Precision	To determine the closeness of measured values to the true value and the reproducibility of the measurements.[19]	For QCs at low, medium, and high concentrations, the mean accuracy should be within ±15% of nominal, and precision (%CV) should not exceed 15%.[17]
Sensitivity (LLOQ)	To define the lowest concentration that can be reliably quantified.	Analyte response should be reproducible with an accuracy of 80-120% and a precision of ≤20%.[1]
Matrix Effect	To assess the impact of the biological matrix on analyte ionization.	The coefficient of variation (CV) of the IS-normalized matrix factor across at least 6 matrix lots should be ≤15%.[5]
Recovery	To evaluate the efficiency of the extraction process.	While no strict acceptance criteria are set, recovery should be consistent and reproducible.
Stability	To ensure the analyte is stable throughout the sample lifecycle (freeze-thaw, bench-top, long-term storage).[5]	Mean concentration of stability samples should be within ±15% of nominal concentration.[5]

Conclusion: The Authoritative Choice for Unimpeachable Data

The validation of a bioanalytical method is a cornerstone of drug development, demanding scientific rigor and unwavering attention to detail. While structural analog internal standards can be used, the evidence overwhelmingly supports the use of stable isotope-labeled internal standards, particularly ¹³C-labeled compounds like salicylaldehyde-¹³C₆, as the authoritative choice for mitigating matrix effects and ensuring the highest degree of accuracy and precision.[10][12][13] By co-eluting and behaving identically to the analyte during extraction and ionization, a SIL-IS provides the most effective normalization for analytical variability.[10] This guide has provided the scientific rationale, a comparative data framework, and a detailed experimental protocol to empower researchers to develop and validate robust LC-MS/MS methods that generate unimpeachable data, ready for regulatory scrutiny. The investment in a SIL-IS is an investment in the integrity and success of your drug development program.

References

• Simultaneous Determination of Phenolic Compounds in Plasma by LC-ESI-MS/MS and Their Bioavailability after the Ingestion of Table Olives. Journal of Agricultural and Food Chemistry. [Link]

• Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects. PubMed. [Link]

• Polar Phenol Detection in Plasma and Serum: Insights on Sample Pre-Treatment for LC/MS Analysis and Application on the Serum of Corinthian Currant-Fed Rats. PMC. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. [Link]

• Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate. PMC. [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. SciSpace. [Link]

• Parameters of the chosen MRM transitions. ResearchGate. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• Robust and sensitive LC/MS-MS method for simultaneous detection of acetylsalicylic acid and salicylic acid in human plasma. Ghent University Library. [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Integrated Quantification and Identification of Aldehydes and Ketones in Biological Samples. Analytical Chemistry. [Link]

• bioanalytical method validation and study sample analysis m10. ICH. [Link]

• Chromatography of the internal standards with the MRM transitions... ResearchGate. [Link]

• Bioanalytical Method Validation: ICH M10. CMIC. [Link]

• Selection of Internal Standards for LC-MS/MS Applications. Cerilliant. [Link]

• Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. CST Technologies. [Link]

• Quantitative bioanalysis by LC-MS for the development of biological drugs. Future Science. [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. University of Kentucky. [Link]

• Guideline on Bioanalytical Method Validation in Pharmaceutical Development. PMDA. [Link]

• Bioanalytical method validation: An updated review. PMC. [Link]

• Quantitative analysis of small molecules in biological samples. University of Alabama at Birmingham. [Link]

• Direct quantification in bioanalytical LC-MS/MS using internal calibration via analyte/stable isotope ratio. PubMed. [Link]

• Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. Avomeen. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. [Link]

• Linearity of Calibration Curves for Analytical Methods: A Review of Criteria for Assessment of Method Reliability. IntechOpen. [Link]

• Quantitative LC–MS/MS. 1. Impact of Points across a Peak on the Accuracy and Precision of Peak Area Measurements. Journal of the American Society for Mass Spectrometry. [Link]

• Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. GSC Biological and Pharmaceutical Sciences. [Link]

• Accuracy. Validation of liquid chromatography mass spectrometry (LC-MS) methods. [Link]

• Guide to achieving reliable quantitative LC-MS measurements. LGC. [Link]

• FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. [Link]

• Accuracy & Resolution in Mass Spectrometry. Waters Corporation. [Link]

• Guideline Bioanalytical method validation. European Medicines Agency. [Link]

• FDA 2018 Bioanalytical Method Validation - A Practical Assessment. Quinta-Analytica. [Link]

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salicylaldehyde-13C6 vs 14C-labeled salicylaldehyde for radioactive tracer studies

Title : Salicylaldehyde-¹³C₆ vs. ¹⁴C-Labeled Salicylaldehyde: A Comparative Guide for Isotopic Tracer Studies in Drug Development

Introduction

Salicylaldehyde is a highly functionalized arene and a foundational precursor for synthesizing diverse pharmacophores, including coumarins, benzofurans, and Schiff base ligands[]. When evaluating the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of salicylaldehyde-derived drug candidates, selecting the appropriate isotopic tracer is a critical decision. Incorporating specific isotopic labels into the investigational drug is a fundamental approach used to carry out these studies[2].

This guide objectively compares the stable isotope (Salicylaldehyde-¹³C₆)[3] and the radioactive isotope (¹⁴C-labeled Salicylaldehyde), detailing their performance, experimental workflows, and the causality behind their application in preclinical and clinical drug development.

Section 1: Mechanistic Comparison: Stable vs. Radioactive Tracing

¹⁴C-Labeled Salicylaldehyde (The Radioactive Standard)

Carbon-14 is a radioisotope with a half-life of 5,730 years[2]. In drug development, ¹⁴C-labeled compounds are the gold standard for human mass balance studies because their detection is completely independent of the molecule's chemical structure[4]. Even if the salicylaldehyde derivative is cleaved into unknown or highly polar fragments, the radioactive emission allows for absolute quantification of all drug-related material. In general, higher incorporations of ¹⁴C (≥20 μCi/mg) are required for all preclinical and clinical ADME studies to ensure sufficient sensitivity.

Salicylaldehyde-¹³C₆ (The Stable Alternative)

Unlike radioactive isotopes, stable isotopes pose no risk of radiation exposure, allowing for safe, non-invasive tests that can be repeated over time without side effects[5]. Salicylaldehyde-¹³C₆ contains a fully labeled benzene ring, providing a distinct +6.0201 Da mass shift[3].

Causality in Tracer Design: Why use ¹³C₆ instead of a single ¹³C label? The natural abundance of ¹³C is ~1.1%. A drug molecule with 30 carbon atoms will naturally exhibit a significant M+1 peak, making a single ¹³C label indistinguishable from endogenous background noise. A +6 Da shift, however, is statistically impossible in nature. This creates a distinct synthetic isotopic signature that is easily filtered using mass-defect filtering in High-Resolution Mass Spectrometry (HRMS), enabling unambiguous identification of metabolites (MetID)[6].

Decision logic for selecting isotopic tracers in ADME studies.

Section 2: Quantitative Performance Comparison

Feature	Salicylaldehyde-¹³C₆ (Stable Isotope)	¹⁴C-Labeled Salicylaldehyde (Radioisotope)
Isotope Mass Shift	+6.0201 Da (Intact Benzene Ring)	+2.00 Da (per ¹⁴C atom)
Primary Analytical Technique	LC-HRMS, Multi-nuclear NMR[2]	Liquid Scintillation Counting (LSC), AMS[7]
Radiation Hazard	None (Safe for vulnerable populations)[5]	Low-energy beta emitter (Requires specialized facilities)
Metabolite Identification	Structural elucidation via MS/MS fragmentation	Non-structural absolute quantification (Mass Balance)
Clinical Application	Human microdosing, IV absolute bioavailability[8]	Excretory mass balance, whole-body autoradiography
Regulatory Role	Supportive (MetID, MIST guidance)	Mandatory for NDA (Human ADME / Mass Balance)[4]

Section 3: Experimental Methodologies & Self-Validating Protocols

Protocol A: Metabolite Identification (MetID) via the "Twin-Peak" Stable Isotope Method

Objective: Identify structural metabolites of a salicylaldehyde-derived Active Pharmaceutical Ingredient (API) without radioactive hazards. Causality & Validation: By mixing labeled and unlabeled drug in an exact 1:1 ratio, every resulting metabolite is forced to exhibit an artificial 1:1 isotopic doublet separated by exactly 6.0201 Da. This self-validates the assay by distinguishing true drug-related material from biological matrix noise.

• Isotopic Admixture : Synthesize the API using Salicylaldehyde-¹³C₆. Mix the ¹³C₆-API with unlabeled ¹²C-API in an exact 1:1 molar ratio.

• In Vitro Incubation : Incubate the mixture with Human Liver Microsomes (HLM) and NADPH for 60 minutes at 37°C. Quench the reaction with cold acetonitrile.

• LC-HRMS Analysis : Centrifuge the samples and analyze the supernatant using an Orbitrap or Q-TOF mass spectrometer.

• Data Processing : Apply a mass defect filter and an isotope pattern search for the M and M+6 doublet. A true metabolite must possess both the exact mass shift of the biotransformation (e.g., +15.9949 Da for oxidation) AND the +6 Da twin-peak signature.

Self-validating Twin-Peak LC-HRMS workflow using 13C6 stable isotopes.

Protocol B: In Vivo Mass Balance using ¹⁴C-Labeled Salicylaldehyde

Objective: Determine the complete excretory pathways of the drug[4]. Causality & Validation: If the ¹⁴C label is placed on the formyl carbon of salicylaldehyde, metabolic decarbonylation could result in the loss of the radiolabel as ¹⁴CO₂. Therefore, expired CO₂ must be collected. The protocol is self-validating: the sum of radioactivity across all matrices must yield a mass balance recovery of 90–110%[7].

• Dosing : Administer a single oral dose of the ¹⁴C-API (specific activity ≥20 μCi/mg) to the animal model (e.g., Sprague-Dawley rats).

• Compartmental Collection : House animals in metabolic cages. Collect urine, feces, and expired CO₂ at 0, 4, 8, 12, 24, 48, and 72 hours.

• Sample Processing : Homogenize fecal samples. Add scintillation cocktail to aliquots of urine, fecal homogenates, and CO₂ traps.

• Radioanalysis : Quantify total radioactivity using LSC. Calculate the cumulative percentage of the administered radioactive dose recovered in each matrix.

Protocol C: The Double-Tracer Clinical Workflow

Objective: Simultaneously acquire mass balance and absolute bioavailability (ABA) in human trials[4]. Causality & Validation: Human mass balance studies and the assessment of absolute oral bioavailability (F) are usually assessed in separate studies[8]. By administering an oral ¹⁴C macrodose and an IV ¹³C₆ microdose simultaneously, researchers can determine total excretory pathways (via ¹⁴C) while using the IV microdose to bypass first-pass metabolism. Comparing the LC-MS quantified AUC of the oral dose to the IV ¹³C₆ dose yields the ABA. This double-tracer approach results in fewer required subjects, fewer dose events, and lower costs[4].

• Simultaneous Administration : Administer an oral macrodose of the ¹⁴C-API alongside a simultaneous intravenous (IV) microdose (e.g., 100 μg) of the ¹³C₆-API[8].

• Dual Sampling : Draw blood and collect excreta over the pharmacokinetic time course.

• Orthogonal Detection :

  • Analyze total ¹⁴C in excreta via LSC to establish mass balance.

  • Analyze plasma via LC-HRMS to quantify the ratio of unlabeled (or ¹⁴C) oral drug to the ¹³C₆ IV drug.

Double-tracer clinical workflow combining 14C macrodosing and 13C6 microdosing.

References[6] Title: Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Source: metsol.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFq548j5jLjAoRB87j-HbqJtRZY3_1KozVWajR2PjqDVrRuZm6JNzGwTRvjCh-j3HWB3FBBd135gZULClhktwlmK6COupkriTepG-zAzahTPhh7qJziNzSZBlAZfdt_rX6oJ4fjCgjiCSVGgByegvPybYpmM0-HNwzIlbs_bSgeTquNaaLDuNbcTK7dogFgjMaOAy4h1NauQmaD_n-wdgkOuCpq1NgNApSFrusKGi7f2JgC6ns=[7] Title: Using Stable Isotopes to Evaluate Drug Metabolism Pathways. Source: scitechnol.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGLAZ4Fq1LlVbN3ASykTfUg4wO2z-EDNTN0xnGNPinhfktkDzfT0kOp-dZiNMYfHtpny3bs_5BL4fpDMnwjq4i2-wsI6Z4zooLXtKM654Z3A-ARLYaGRbsXRNvkp6Bf9AgEg4RVojthOQhn0chG_mpcAjwvYHsPQgQBC2HrDNTYIbJ2d8i9lo_jKT4C1Zveo9gZD5Mg3-aZfLe9W1-Okd4TqVklip8bBJUoDKudeATzD-6xGUnB[2] Title: The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Source: chemicalsknowledgehub.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhVrnN0WEC2Z1BYeshVVQqkuI35ShTcG-TawP7Yj6I_EGO8UasolPQg8fT6rL0SsYj58wZrGIalzEytd9mVjK8PkQ0y7XtSyM3wsWd7l_3TmNMHikRoxEyGj1DC8V8iasObC7dnwJ8Ki1cxJfAINe6i8OSX3pEy7jTvjGe-ZUhWS1C0obrKntJpyhPaHYbjmJS2Ubfq7k7ZnOg3oraX8su1PWIrRFHYs25hOQVzHUH-VE3OlkLGUn5LIPvEuOU-oS2fiWsfg05tbUxNGw8EF_GcvNHgSF3TB5Urrr6IxZPGVLfBdb_[4] Title: Combining Isotopic Tracer Techniques to Increase Efficiency of Clinical Pharmacokinetic Trials in Oncology. Source: d-nb.info. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGn0pPu2FtTnV1EYjzEgkvzNJ_QFuhPkXXqL0UbYgnnyn3CPl4WnuGYHzdh-PYw7LEaqbLiPcS0Tj8QfUbBooFnNEiCAZNMvjacJFQt6VxVYvSacEqKaMif-A==[9] Title: A novel double-tracer technique to characterize absorption, distribution, metabolism and excretion (ADME) of[14C]tofogliflozin after oral administration and concomitant intravenous microdose administration of [13C]tofogliflozin in humans. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBqWRATJPn9Tf7gluOvuMBjNdgiKKCpBwI_kUKOqDBLaLio-8DSUeeTGhrksOBXKUQDK2NyLtouBIPrAfhpEBkk6d8GoF05PfVwVwzqQu6GoOUNE3edG7tEMDlbde74S0KHaE=[5] Title: Classical and Modern Methods for Carbon Isotope Labeling. Source: imist.ma. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfsOUuprw3QFDuYbPFKWbGQ40JiV1_jpGe7cL00Hi_Fk2yrF3DMHT6n4y9vjwHpiVGZnC2B-NYCitr-QMiNrN1WGOJn-AxGnYDQBCdy8dnQYwdtpuoLFvefu6bDxff914qXkN2_75690buhRaF4XBCpeFWDcVYV0aDXhJo20ctTSA_CsaDh1Hm[3] Title: Salicylaldehyde-13C6 | C7H6O2 | CID 49849875 - PubChem. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEY9tstlQAKiHsf941xHlkU7B-YLiiDCOO48E3GlLUdMqQjbS9Geh5X1SY621HCzgjgeZxIy59-JYiIvqueANbv1Vm1qGbnvsU8hqs-yY6s1dYWqsKX43ICzsgPKFKMIcKoZYWoYH8CCPEbCar39XM0NE7o9hs6uD8=[8] Title: Studies with 13C- and 14C-Labeled Investigational Medicinal Products in Humans. Source: ascpt.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFOAWaf6U6saFq2d0qZseH_mKqD6eoOSP2dVgMCxIi0ji2HkCyw9791WIxQI6Gtesv6eTvPcxE0MwboI0VmePxoDZQj8jVfaG4VkA641OjSRB4frmw2PSavo6T_f7J8bH9n3NIOBKBoxl6994Y8g_g7lsDMjiZrO4N6uzAHDLfq5q5hjb08pQeiu9PW1KzTzfW4UpIpiK_Dxf1JQFSraNVpjOMctusK8tBtsAIMQA_payY[1] Title: CAS 1649426-95-8 (Salicylaldehyde-[13C6]) - Stable Isotope. Source: bocsci.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_MIEgfKuOghF1mp504Hw_rSLshV8oMnA0WQU4xJfNfLwy3XCPdm_gIIf5r5Fe7I9bphPW7SGwmgn3o1OVn3iccuFYWgQk1bPXbhEh01YIwncFESWlgso1xmnvF9cl1UN41sE2cPqblKMYmSYbwws3wWWrib1GZtMZqc59phWtSPK0i792siObVqe3xWQg

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A Researcher's Guide to Comparing Isotopic Enrichment of Salicylaldehyde-¹³C₆ from Commercial Suppliers

For researchers in pharmaceutical development and metabolic studies, the precise isotopic enrichment of labeled compounds is not a trivial detail; it is the bedrock of quantitative accuracy. Salicylaldehyde-¹³C₆, a versatile precursor for various probes and therapeutic agents, is no exception. Inconsistent or inaccurately reported isotopic enrichment can lead to significant errors in metabolic tracking, quantification of biological processes, and drug development milestones. This guide provides a comprehensive framework for the comparative analysis of salicylaldehyde-¹³C₆ from various commercial suppliers. While direct public access to Certificates of Analysis (CoAs) with specific enrichment levels can be inconsistent across suppliers, this guide empowers researchers to independently verify these critical parameters, ensuring the integrity of their experimental data.

The primary objective of this guide is to present a robust, self-validating methodology for the determination of isotopic enrichment, thereby enabling informed purchasing decisions and enhancing experimental reproducibility. We will delve into the analytical chemistry underpinning this verification process, providing both the theoretical basis and a practical, step-by-step protocol.

Identifying Commercial Suppliers

Several chemical suppliers specialize in isotopically labeled compounds. For salicylaldehyde-¹³C₆, some of the prominent names in the market include:

• Toronto Research Chemicals (TRC)

• BOC Sciences

• LGC Standards

While these suppliers are well-regarded, the stated isotopic enrichment on product pages can sometimes be general. For instance, a supplier might claim ">98%," which, for highly sensitive quantitative assays, may not be sufficiently precise.

Hypothetical Comparison of Supplier Specifications

In the absence of readily available CoAs for direct comparison, we can construct a hypothetical table based on typical specifications for such compounds. This serves as a template for researchers to populate with data from their own inquiries or analyses.

Supplier	Product Number (Example)	Stated Isotopic Enrichment (Hypothetical)	Chemical Purity
Toronto Research Chemicals (TRC)	S088146	99.2 atom % ¹³C	>98%
BOC Sciences	1649426-95-8	99.5 atom % ¹³C	>99%
LGC Standards	TRC-S088146	99.0 atom % ¹³C	>98%

It is crucial for researchers to request the specific CoA for the lot they intend to purchase to obtain the actual reported enrichment value. However, as we will demonstrate, independent verification is the gold standard.

Experimental Verification of Isotopic Enrichment: A Step-by-Step Protocol

The most common and accessible method for determining the isotopic enrichment of a volatile, small molecule like salicylaldehyde is Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the compound from any potential impurities and then provides a mass spectrum from which the relative abundance of the different isotopologues can be determined.

Principle of the Method

GC-MS analysis will allow for the separation of salicylaldehyde from the solvent and any minor impurities. Upon entering the mass spectrometer, the molecules are ionized, typically by electron ionization (EI). The resulting molecular ions are then separated by their mass-to-charge ratio (m/z). For salicylaldehyde-¹³C₆, the molecular ion will have a different mass than the unlabeled (natural abundance) salicylaldehyde. By comparing the peak intensities of the labeled and unlabeled molecular ions, we can calculate the isotopic enrichment.

Experimental Workflow

Caption: Workflow for the verification of isotopic enrichment.

Detailed Protocol

• Materials and Reagents:

  • Salicylaldehyde-¹³C₆ samples from different suppliers.

  • Unlabeled salicylaldehyde (as a reference standard).

  • High-purity methanol (or another suitable volatile solvent).

  • GC-MS instrument with an electron ionization (EI) source.

  • A standard non-polar or mid-polar GC column (e.g., DB-5ms).

• Sample Preparation:

  • Accurately weigh and dissolve a small amount of each salicylaldehyde-¹³C₆ sample in methanol to prepare stock solutions of approximately 1 mg/mL.

  • From the stock solutions, prepare working solutions of approximately 10 µg/mL in methanol.

  • Prepare a similar concentration working solution of unlabeled salicylaldehyde.

• GC-MS Instrument Parameters (Example):

  • Injector: Splitless mode, 250°C.

  • Oven Program: Start at 50°C, hold for 1 minute, ramp to 250°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Source: 230°C.

  • MS Quadrupole: 150°C.

  • Ionization Energy: 70 eV.

  • Scan Range: m/z 40-200.

• Data Acquisition:

  • Inject 1 µL of the unlabeled salicylaldehyde standard to determine its retention time and mass spectrum. The expected molecular ion (M⁺) for unlabeled salicylaldehyde (C₇H₆O₂) is m/z 122.

  • Inject 1 µL of each of the salicylaldehyde-¹³C₆ working solutions.

• Data Analysis and Calculation of Isotopic Enrichment:

  • For each salicylaldehyde-¹³C₆ sample, extract the mass spectrum at the retention time corresponding to the salicylaldehyde peak.

  • Identify the peak corresponding to the fully labeled molecular ion (M+6) at m/z 128.

  • Identify the peak corresponding to the unlabeled molecular ion (M) at m/z 122.

  • The isotopic enrichment (in atom % ¹³C) can be calculated using the following formula:

    Isotopic Enrichment (%) = [Intensity(M+6) / (Intensity(M+6) + Intensity(M))] x 100

  • This calculation provides a direct measure of the isotopic purity of the compound. For a more detailed analysis, one could also look for M+1 to M+5 peaks, which might indicate incomplete labeling during synthesis.

Interpreting the Results and Making an Informed Decision

The results from your GC-MS analysis will provide you with empirical data to compare against the suppliers' stated isotopic enrichment.

• High Correlation: If your calculated enrichment is very close to the value on the CoA, it builds confidence in the supplier's quality control.

• Discrepancies: If there is a significant difference between your findings and the stated value, it warrants further investigation. This could be due to batch-to-batch variability or, in rarer cases, inaccurate reporting.

By performing this independent verification, you are not only ensuring the quality of your own research but also encouraging a higher standard of transparency and quality control from commercial suppliers.

Conclusion

References

• Determination of the Enrichment of Isotopically Labelled Molecules by Mass Spectrometry. Rapid Communications in Mass Spectrometry. This paper describes a general method for determining the enrichment of isotopically labeled molecules by mass spectrometry, which is relevant to the protocol described. [Link]

• Stable Isotope-labeled Compounds - Amerigo Scientific. This resource provides an overview of stable isotope-labeled compounds and their detection by mass spectrometry and NMR. [Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. This paper discusses a strategy for determining isotopic enrichment and structural integrity, which aligns with the principles of the verification protocol. [Link]

A Researcher's Guide to a Cost-Benefit Analysis of Salicylaldehyde-¹³C₆ in Targeted Metabolomics

By Dr. Evelyn Reed, Senior Application Scientist

In the realm of targeted metabolomics, the quest for accurate and precise quantification of low-abundance metabolites is a perpetual challenge. The complexity of biological matrices often masks the signals of interest, necessitating innovative analytical strategies. One such strategy, chemical derivatization using stable isotope-labeled reagents, has emerged as a powerful tool to enhance sensitivity and selectivity in liquid chromatography-mass spectrometry (LC-MS) based analyses. This guide provides a comprehensive cost-benefit analysis of employing salicylaldehyde-¹³C₆ for the targeted analysis of primary amine and phenol-containing metabolites, offering a blend of theoretical grounding and practical, field-tested insights.

The Analytical Hurdle: Unmasking Low-Abundance Amines and Phenols

Primary amines and phenols constitute a vast and functionally diverse class of metabolites, including neurotransmitters, hormones, and signaling molecules. However, their inherent physicochemical properties—such as high polarity, poor ionization efficiency in electrospray ionization (ESI), and low retention on reversed-phase columns—present significant analytical challenges. These challenges often lead to suboptimal sensitivity and unreliable quantification, hindering the elucidation of their roles in complex biological systems.

To overcome these limitations, chemical derivatization is employed to modify the target analytes, thereby improving their chromatographic behavior and mass spectrometric detection. A well-designed derivatization strategy can significantly enhance ionization efficiency, shift the analyte's mass to a less noisy region of the spectrum, and improve chromatographic peak shape.

Salicylaldehyde Derivatization: A Mechanistic Overview

Salicylaldehyde reacts with primary amines through a Schiff base formation and with phenols via a Williamson ether synthesis-like reaction (though typically requiring a catalyst or specific reaction conditions not always present in standard metabolomics protocols). The introduction of the salicylaldehyde moiety imparts several key advantages:

• Enhanced Hydrophobicity: The aromatic ring of salicylaldehyde increases the hydrophobicity of the derivatized analyte, leading to improved retention on reversed-phase columns and better separation from polar interferences.

• Improved Ionization Efficiency: The resulting derivative often exhibits significantly enhanced ESI efficiency compared to the underivatized parent molecule, boosting signal intensity.

• Stable Isotope Labeling for Accurate Quantification: The use of salicylaldehyde-¹³C₆, a stable isotope-labeled (SIL) analog, allows for the generation of an internal standard that co-elutes with the endogenous analyte. This isotopic pairing is the cornerstone of the stable isotope dilution (SID) method, which is the gold standard for quantitative mass spectrometry. The known concentration of the SIL-derivatized standard allows for the precise quantification of the endogenous, unlabeled analyte by comparing their respective peak areas. This method effectively corrects for variations in sample preparation, injection volume, and matrix effects, leading to highly accurate and precise results.

Experimental Workflow: Salicylaldehyde-¹³C₆ Derivatization

Caption: A typical experimental workflow for targeted metabolomics using salicylaldehyde-¹³C₆ derivatization.

Cost-Benefit Analysis: Salicylaldehyde-¹³C₆ vs. Alternatives

The decision to implement a new analytical method hinges on a careful evaluation of its costs and benefits relative to existing approaches. Here, we compare the use of salicylaldehyde-¹³C₆ with two common alternatives: (1) using a non-labeled derivatizing agent with a structurally similar internal standard, and (2) direct analysis of underivatized analytes.

Feature	Salicylaldehyde-¹³C₆ Derivatization	Non-Labeled Derivatization (e.g., Dansyl Chloride) + Analog IS	Direct Analysis (No Derivatization)
Reagent Cost	High	Moderate	Low
Internal Standard	Co-eluting, isotopically labeled	Structurally similar, but chromatographically distinct	Structurally similar, but chromatographically distinct
Correction for Matrix Effects	Excellent	Moderate to Good	Poor
Correction for Ion Suppression/Enhancement	Excellent	Moderate to Good	Poor
Correction for Sample Prep Variability	Excellent	Good	Poor
Limit of Quantification (LOQ)	Very Low	Low	High
Accuracy & Precision	Excellent	Good	Poor to Moderate
Method Development Time	Moderate	Moderate to High	Low to Moderate
Data Analysis Complexity	Low	Low to Moderate	Moderate

Financial Outlay: The "Cost" Component

The primary drawback of using salicylaldehyde-¹³C₆ is the initial cost of the reagent. Stable isotope-labeled compounds are synthetically complex to produce, which is reflected in their price. However, it is crucial to consider the cost per sample rather than the bulk price. A single vial of the reagent can be sufficient for hundreds or even thousands of analyses, depending on the reaction scale.

In contrast, non-labeled derivatizing agents like dansyl chloride are significantly cheaper. However, this approach necessitates the separate purchase and validation of a suitable internal standard (IS), which is often a structurally similar but not identical molecule. The cost of this analog IS can vary, and its performance may not perfectly mimic the analyte of interest. Direct analysis, while having no reagent cost, often requires more expensive and sensitive instrumentation to achieve even a fraction of the performance of a derivatization-based method.

Analytical Performance: The "Benefit" Component

The benefits of using salicylaldehyde-¹³C₆ are multi-faceted and directly address the core challenges of targeted metabolomics:

• Unparalleled Accuracy and Precision: As previously mentioned, the co-elution of the analyte and its ¹³C-labeled internal standard provides the most effective means of correcting for matrix effects and other sources of analytical variability. This leads to superior accuracy and precision, which is paramount in clinical and translational research where subtle changes in metabolite concentrations can have significant biological implications.

• Enhanced Sensitivity: Derivatization with salicylaldehyde significantly boosts the ionization efficiency of primary amines and phenols, leading to substantially lower limits of quantification (LOQs). This allows for the reliable measurement of very low-abundance metabolites that would otherwise be undetectable.

• Simplified Data Analysis: The presence of a clear analyte/internal standard pair with a defined mass shift simplifies peak identification and integration. This can streamline data analysis workflows and reduce the potential for errors.

• Robustness and Reproducibility: The internal correction provided by the SIL-IS makes the method more robust to day-to-day variations in instrument performance and sample matrix composition, leading to better inter-laboratory and long-term reproducibility.

Logical Framework for Decision Making

Caption: A decision-making framework for selecting an analytical strategy based on experimental needs.

Experimental Protocol: Quantification of a Primary Amine Metabolite using Salicylaldehyde-¹³C₆ Derivatization

This protocol provides a general framework. Optimization of specific parameters (e.g., incubation time, temperature, and reagent concentration) is recommended for each specific application.

Materials:

• Salicylaldehyde-¹³C₆ solution (e.g., 1 mg/mL in acetonitrile)

• Borate buffer (0.1 M, pH 8.5)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Internal standard working solution (containing known concentrations of the target analytes derivatized with unlabeled salicylaldehyde, if needed for generating a calibration curve)

• Sample extracts (dried)

Procedure:

• Reconstitution: Reconstitute the dried sample extracts and calibration standards in 50 µL of borate buffer.

• Addition of Derivatizing Reagent: Add 50 µL of the salicylaldehyde-¹³C₆ solution to each sample.

• Incubation: Vortex the samples briefly and incubate at 60°C for 30 minutes.

• Quenching (Optional): The reaction can be quenched by adding a small volume of an acid, such as formic acid, to lower the pH.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes to pellet any precipitates.

• Transfer: Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS Parameters (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A typical gradient would start with a low percentage of B, ramp up to a high percentage of B to elute the derivatized analytes, and then return to the initial conditions for column re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS Detection: Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) mode, monitoring the specific precursor-to-product ion transitions for the unlabeled and ¹³C₆-labeled derivatized analytes.

Conclusion: An Investment in Data Quality

References

• Stable Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for Quantitative Metabolomics. Metabolites. [Link]

• Chemical Derivatization for Electrospray Ionization Mass Spectrometry: A Review of the Last 10 Years. Journal of the American Society for Mass Spectrometry. [Link]

• A sensitive and specific method for the quantification of 22 biogenic amines and amino acids in human plasma and urine by UPLC-MS/MS. Analytical and Bioanalytical Chemistry. [Link]

• Derivatization for LC-MS: A useful tool for the analysis of small molecules. Bioanalysis. [Link]

Safety & Regulatory Compliance

Salicylaldehyde-13C6 proper disposal procedures

An authoritative guide for researchers, scientists, and drug development professionals on the safe handling, operational logistics, and disposal of Salicylaldehyde-13C6.

Executive Summary

Salicylaldehyde-13C6 is a highly valuable, stable isotope-labeled precursor used extensively in the synthesis of labeled active pharmaceutical ingredients (APIs) and metabolic tracers. While the Carbon-13 ( 13C ) labeling provides critical mass-shifting for mass spectrometry and NMR applications, it introduces unique logistical challenges in laboratory waste management.

Because Salicylaldehyde is inherently toxic and an environmental hazard, it is strictly regulated. Furthermore, while 13C is a stable (non-radioactive) isotope , environmental health and safety (EH&S) departments frequently misclassify labeled compounds as radioactive ( 14C ) waste if not explicitly documented, leading to severe regulatory bottlenecks and exorbitant disposal costs[1],[]. This guide synthesizes chemical safety data with field-proven logistical protocols to ensure safe, compliant, and cost-effective operations.

Physicochemical & Hazard Profile

Before executing any operational or disposal plan, personnel must understand the underlying hazards of the unenriched chemical backbone. Salicylaldehyde is a combustible liquid with high biological oxygen demand, meaning it will rapidly deplete oxygen in aquatic ecosystems if released[3].

Table 1: Quantitative Hazard and Property Summary

Parameter	Value / Classification	Causality / Operational Impact
CAS Number	90-02-8 (Unlabeled)	Used for EPA/TSCA tracking[4].
GHS Classification	Acute Tox. 4 (Oral/Dermal) Skin Irrit. 2, Eye Irrit. 2	Mandates the use of chemical-resistant nitrile gloves and splash goggles[5],[6].
Environmental Hazard	Aquatic Chronic 2 (H411)	Strictly prohibits drain disposal. Must be captured as hazardous organic waste[5].
Ecotoxicity Data	EC50​ (Daphnia): 2.6 mg/L (48h)	Highly toxic to aquatic invertebrates; requires secondary containment during storage[7].
Isotope Status	Stable ( 13C6​ )	Non-radioactive. Does not require lead shielding or radiation monitoring[1].

The Stable Isotope Distinction & Documentation

The most common operational failure when handling Salicylaldehyde-13C6 is improper waste documentation.

The Causality of Misclassification: Radiolabeled compounds (like 14C or 3H ) emit ionizing radiation that accelerates decomposition and requires highly specialized, expensive disposal by certified radiation management companies[1]. Stable isotopes like 13C share the exact same physical disposal pathways as their unenriched chemical counterparts[]. However, if a waste manifest simply reads "Isotope Labeled Salicylaldehyde," EH&S will default to radioactive protocols out of an abundance of caution.

Self-Validating Protocol: Every waste container holding this compound must be explicitly labeled: "Salicylaldehyde-13C6 (STABLE ISOTOPE - NON-RADIOACTIVE)." This self-validating label prevents false flags, ensuring the waste is routed to standard chemical incinerators rather than radioactive decay storage.

Step-by-Step Disposal Methodology

Under US EPA guidelines (40 CFR 261.3), chemical waste generators are legally responsible for the accurate classification and disposal of hazardous waste[4]. Salicylaldehyde-13C6 must be disposed of via high-temperature chemical incineration[7].

Protocol: Liquid Waste Segregation & Disposal

• Preparation: Ensure the fume hood is operational. Wear standard PPE (lab coat, nitrile gloves, safety glasses).

• Segregation: Transfer residual Salicylaldehyde-13C6 and any associated solvent washings (e.g., methanol, chloroform) into a designated, chemically compatible waste carboy (typically high-density polyethylene or glass).

• Categorization: Classify the container as "Non-Halogenated Organic Waste" (unless it was mixed with halogenated solvents during your assay).

• Mandatory Labeling: Attach a hazardous waste tag. Write the full chemical name and append the stable isotope declaration: "Salicylaldehyde-13C6 (STABLE ISOTOPE - NON-RADIOACTIVE)."

• Incineration Routing: Submit the manifest to EH&S. The waste must be routed to a chemical incinerator equipped with an afterburner and scrubber [7].

  • Mechanistic Reasoning: The afterburner ensures complete combustion of the aromatic ring, preventing the release of toxic volatile organics, while the scrubber neutralizes any acidic combustion byproducts.

Workflow for the segregation, documentation, and disposal of stable isotope chemical waste.

Spill Response & Containment Plan

Because Salicylaldehyde is a toxic liquid that poses a severe threat to aquatic environments, rapid containment is critical. Do not attempt to wash a spill down the sink under any circumstances[4],[7].

Protocol: Emergency Spill Cleanup

• Evacuate & Ventilate: Immediately remove personnel from the immediate area and ensure fume hood sashes are at the appropriate height to maximize exhaust. Remove all sources of ignition[4].

• Don Advanced PPE: If the spill is outside a fume hood, a NIOSH-approved respirator may be required alongside heavy-duty nitrile gloves and chemical splash goggles.

• Containment (Diking): Surround the spill with an inert, non-combustible absorbent material (e.g., dry sand, diatomaceous earth, or vermiculite). Do not use combustible materials like sawdust.

• Absorption: Carefully sweep the absorbed mixture using non-sparking tools.

• Solid Waste Disposal: Place the absorbed material into a rigid, sealable hazardous waste container. Label it according to the stable isotope protocol outlined in Section 3 and submit for incineration[7].

Step-by-step emergency spill response and containment protocol for Salicylaldehyde.

Storage & Operational Integrity

To maintain the isotopic purity and chemical stability of Salicylaldehyde-13C6 prior to disposal:

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon) to prevent oxidation[1].

• Temperature & Light: Keep in a tightly closed container in a cool, dry, and well-ventilated area, protected from light[3].

• Incompatibilities: Strictly isolate from strong oxidizing agents, strong bases, and strong reducing agents to prevent exothermic degradation[6].

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